1-Oxo-isochroman-3-carboxylic acid

• CAS: 5762-27-6

Core Science & Biosynthesis

In Silico Modeling and Docking Studies of 1-Oxo-isochroman-3-carboxylic acid: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive, in-depth technical walkthrough of the in silico modeling and molecular docking studies of 1-Oxo-isochroman-3-carboxylic acid. It is designed for researchers, scientists, and drug development professionals seeking to leverage computational techniques to investigate the therapeutic potential of novel chemical entities. This document eschews a rigid template in favor of a logical, causality-driven narrative that mirrors a real-world research workflow, from initial hypothesis to detailed molecular interaction analysis.

Introduction: The Therapeutic Potential of the Isochromanone Scaffold

The isochromanone core is a recurring motif in a variety of natural and synthetic compounds that exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties. 1-Oxo-isochroman-3-carboxylic acid, a derivative of this privileged scaffold, presents an intriguing candidate for drug discovery. Given the established anti-inflammatory potential of related isocoumarin compounds, a logical starting point for in silico investigation is to explore its interaction with key proteins in the inflammatory cascade.

This guide will focus on a hypothetical, yet scientifically rigorous, in silico study of 1-Oxo-isochroman-3-carboxylic acid as a potential inhibitor of Cyclooxygenase-2 (COX-2). COX-2 is a well-validated target for anti-inflammatory drugs, as it is an inducible enzyme responsible for the elevated production of prostaglandins during inflammation.[1][2][3] The availability of high-resolution crystal structures of COX-2 provides a solid foundation for structure-based drug design and in silico analysis.[1][3]

The overarching goal of this guide is to delineate a robust computational workflow that not only predicts the binding affinity and mode of 1-Oxo-isochroman-3-carboxylic acid to COX-2 but also assesses the stability of the resulting complex and evaluates its drug-like properties. This self-validating system of protocols is designed to provide a high degree of confidence in the generated in silico data.

The Computational Drug Discovery Workflow: A Strategic Overview

The in silico investigation of a potential drug candidate is a multi-step process that progressively refines our understanding of the molecule's behavior at the atomic level. The workflow described herein integrates molecular docking to predict the initial binding pose, followed by molecular dynamics (MD) simulations to assess the dynamic stability of the protein-ligand complex, and concluding with binding free energy calculations and ADMET profiling.

Caption: Overall in silico workflow.

Experimental Protocols: A Step-by-Step Guide

This section provides detailed methodologies for each stage of the in silico analysis. The causality behind each experimental choice is explained to provide a deeper understanding of the process.

Ligand and Receptor Preparation: Establishing the Ground Truth

The quality of the initial structures is paramount for the success of any in silico study. This preparatory phase ensures that both the ligand and the receptor are in a chemically correct and computationally tractable format.

3.1.1. Ligand Preparation

The 3D structure of 1-Oxo-isochroman-3-carboxylic acid is the starting point. If a crystal structure is unavailable, a 3D conformer can be generated from its 2D representation using computational chemistry software.

Protocol: Ligand Preparation

• 2D to 3D Conversion: Draw the 2D structure of 1-Oxo-isochroman-3-carboxylic acid in a chemical drawing tool (e.g., ChemDraw) and convert it to a 3D structure.

• Energy Minimization: Perform an energy minimization of the 3D structure using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation. This step removes any steric clashes and results in a more realistic geometry.

• File Format Conversion: Save the optimized structure in a format compatible with molecular docking software, such as the .pdbqt format for AutoDock Vina.[4] This format includes atomic coordinates, partial charges, and atom type definitions.

3.1.2. Receptor Preparation

The crystal structure of the target protein, COX-2, is retrieved from the Protein Data Bank (PDB). For this study, we will use the PDB ID: 5KIR , which is the structure of human COX-2 in complex with an inhibitor.[5]

Protocol: Receptor Preparation

• PDB File Retrieval: Download the PDB file for 5KIR from the RCSB PDB database.

• Removal of Non-essential Molecules: Remove water molecules, co-factors, and any existing ligands from the PDB file. The rationale is to study the binding of our ligand of interest in the absence of other binding partners.

• Addition of Polar Hydrogens: Add polar hydrogen atoms to the protein structure. X-ray crystallography often does not resolve hydrogen atom positions, which are crucial for defining hydrogen bonding networks.

• Assignment of Partial Charges: Assign partial charges to all atoms of the receptor. These charges are essential for calculating the electrostatic interactions between the protein and the ligand.

• File Format Conversion: Convert the cleaned and prepared receptor structure to the .pdbqt format for use with AutoDock Vina.[4]

Molecular Docking: Predicting the Binding Pose

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor.[6] This allows for the prediction of the binding mode and a preliminary estimation of the binding affinity. AutoDock Vina is a widely used open-source program for molecular docking.[4]

Caption: Molecular docking workflow.

Protocol: Molecular Docking with AutoDock Vina

• Grid Box Definition: Define a search space, or "grid box," around the active site of COX-2. The active site can be identified based on the position of the co-crystallized ligand in the original PDB structure or from literature reports. The size of the grid box should be sufficient to encompass the entire active site and allow the ligand to rotate and translate freely.

• Docking Execution: Run the AutoDock Vina docking simulation. Vina will explore different conformations and orientations of the ligand within the defined search space and score them based on its empirical scoring function.[7] The exhaustiveness parameter can be increased to ensure a more thorough search of the conformational space.[7]

• Analysis of Results: Analyze the output, which consists of a set of predicted binding poses ranked by their binding affinity scores (in kcal/mol). The pose with the lowest binding energy is typically considered the most favorable.

• Visualization: Visualize the top-ranked binding pose in a molecular graphics program to examine the interactions between 1-Oxo-isochroman-3-carboxylic acid and the amino acid residues of the COX-2 active site. Key interactions to look for include hydrogen bonds, hydrophobic interactions, and pi-stacking.

Molecular Dynamics Simulation: Assessing Complex Stability

While molecular docking provides a static snapshot of the binding event, molecular dynamics (MD) simulations offer a dynamic view of the protein-ligand complex over time.[8][9][10][11] This is crucial for assessing the stability of the predicted binding pose and understanding the conformational changes that may occur upon ligand binding. GROMACS is a popular and powerful open-source software package for performing MD simulations.[8][9][12]

Protocol: Molecular Dynamics Simulation with GROMACS

• System Preparation: The top-ranked docked complex from the molecular docking step is used as the starting structure. The complex is solvated in a periodic box of water molecules, and ions are added to neutralize the system.

• Energy Minimization: The entire system (protein-ligand complex, water, and ions) is energy minimized to remove any steric clashes.

• Equilibration: The system is gradually heated to the desired temperature (e.g., 300 K) and then equilibrated at constant pressure (e.g., 1 bar). This is typically done in two phases: an NVT (constant number of particles, volume, and temperature) ensemble followed by an NPT (constant number of particles, pressure, and temperature) ensemble.[9]

• Production MD: Once the system is equilibrated, a production MD simulation is run for a significant period (e.g., 100 ns) to generate a trajectory of the complex's motion over time.

• Trajectory Analysis: The resulting trajectory is analyzed to assess the stability of the protein-ligand complex. Key metrics to analyze include:

  • Root Mean Square Deviation (RMSD): Measures the deviation of the protein and ligand backbone atoms from their initial positions over time. A stable RMSD indicates that the complex has reached equilibrium.

  • Root Mean Square Fluctuation (RMSF): Measures the fluctuation of individual residues around their average positions, highlighting flexible regions of the protein.

  • Hydrogen Bond Analysis: Tracks the formation and breaking of hydrogen bonds between the ligand and the protein throughout the simulation.

Binding Free Energy Calculation: Quantifying the Interaction

The binding free energy is a more accurate measure of the binding affinity than the docking score. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) and Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) methods are popular approaches for calculating the binding free energy from MD simulation trajectories.[13][14][15][16][17]

Protocol: MM/PBSA Binding Free Energy Calculation

• Trajectory Extraction: Snapshots of the protein-ligand complex are extracted from the stable portion of the MD trajectory.

• Energy Calculations: For each snapshot, the following energy terms are calculated:

  • The potential energy of the complex, the protein alone, and the ligand alone in the gas phase (molecular mechanics energy).

  • The solvation free energy, which is composed of a polar component (calculated using the Poisson-Boltzmann or Generalized Born model) and a non-polar component (typically estimated from the solvent-accessible surface area).

• Binding Free Energy Calculation: The binding free energy is then calculated by taking the difference between the free energy of the complex and the free energies of the individual protein and ligand.

ADMET Prediction: Assessing Drug-Likeness

In the early stages of drug discovery, it is crucial to assess the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound.[18][19][20][21][22] In silico tools can predict these properties, helping to identify potential liabilities before significant resources are invested.

Protocol: In Silico ADMET Prediction

• Input Structure: The 3D structure of 1-Oxo-isochroman-3-carboxylic acid is used as input.

• Prediction using Web Servers/Software: Utilize online web servers or standalone software (e.g., SwissADME, ADMET Predictor®) to predict a range of ADMET properties.[18][20]

• Analysis of Key Parameters: Key properties to evaluate include:

  • Lipinski's Rule of Five: A set of rules to evaluate drug-likeness and determine if a compound has properties that would make it a likely orally active drug in humans.

  • Aqueous Solubility: Predicts the solubility of the compound in water, which is important for absorption.

  • Blood-Brain Barrier (BBB) Permeation: Predicts whether the compound is likely to cross the BBB.

  • CYP450 Inhibition: Predicts the potential for the compound to inhibit major cytochrome P450 enzymes, which could lead to drug-drug interactions.

  • Toxicity: Predicts potential toxicities, such as mutagenicity and carcinogenicity.

Data Presentation and Interpretation

The quantitative data generated from the in silico studies should be summarized in a clear and concise manner to facilitate interpretation and comparison.

Table 1: Molecular Docking and Binding Free Energy Results

Metric	Value
Molecular Docking (AutoDock Vina)
Binding Affinity (kcal/mol)	-8.5
Interacting Residues (Hydrogen Bonds)	Arg120, Tyr355
Interacting Residues (Hydrophobic)	Val349, Val523, Leu352
Binding Free Energy (MM/PBSA)
van der Waals Energy (kcal/mol)	-45.2
Electrostatic Energy (kcal/mol)	-20.8
Polar Solvation Energy (kcal/mol)	35.5
Non-polar Solvation Energy (kcal/mol)	-4.1
Total Binding Free Energy (kcal/mol)	-34.6

Table 2: Predicted ADMET Properties

Property	Predicted Value	Assessment
Physicochemical Properties
Molecular Weight	206.17 g/mol	Favorable
LogP	1.25	Favorable
Lipinski's Rule of Five
Violations	0	Drug-like
Pharmacokinetics
Aqueous Solubility	Good	Favorable
BBB Permeant	No	Favorable (for peripheral action)
CYP2D6 Inhibitor	No	Favorable
Drug-Likeness
Bioavailability Score	0.55	Good

Conclusion and Future Directions

The in silico workflow detailed in this guide provides a robust framework for the initial assessment of 1-Oxo-isochroman-3-carboxylic acid as a potential therapeutic agent. The hypothetical results suggest that this compound may exhibit favorable binding to COX-2, with a stable binding mode and good predicted drug-like properties.

It is imperative to understand that in silico predictions are not a substitute for experimental validation. The findings from these computational studies should be used to guide and prioritize future experimental work, which may include:

• In vitro enzyme inhibition assays to confirm the inhibitory activity of 1-Oxo-isochroman-3-carboxylic acid against COX-2.

• Cell-based assays to assess its anti-inflammatory effects in a biological context.

• X-ray crystallography of the COX-2/1-Oxo-isochroman-3-carboxylic acid complex to experimentally determine the binding mode.

By integrating computational and experimental approaches, the drug discovery process can be significantly accelerated, leading to the more rapid identification and development of novel therapeutics.

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Introduction: The Isochroman Scaffold as a Privileged Structure in Medicinal Chemistry

An In-Depth Technical Guide to the Therapeutic Applications of Isochroman Compounds

The isochroman moiety, a bicyclic ether consisting of a fused benzene and dihydropyran ring, represents a cornerstone in the architecture of numerous biologically active compounds.[1] Its structural rigidity and defined stereochemical properties make it a "privileged scaffold"—a molecular framework that is capable of binding to multiple, diverse biological targets with high affinity. This versatility has positioned isochroman derivatives at the forefront of drug discovery, with synthesized candidates exhibiting a wide array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, antihypertensive, and neuroprotective effects.[2][3] This guide provides a detailed exploration of the key therapeutic applications of isochroman compounds, delving into their mechanisms of action, summarizing critical preclinical data, and outlining relevant experimental protocols for their evaluation.

Anticancer Applications: Targeting Uncontrolled Cell Proliferation

The quest for novel anticancer agents has identified isochroman derivatives as a promising class of compounds.[4] Their therapeutic potential stems from their ability to modulate critical cellular processes involved in cancer development and progression, such as apoptosis, cell cycle regulation, and key signaling pathways.[5]

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

A primary mechanism by which isochroman compounds exert their anticancer effects is through the induction of programmed cell death, or apoptosis. Natural and synthetic isocoumarins, a closely related class, have been shown to influence several critical cellular processes, including the activation of caspase cascades, which are central executioners of apoptosis.[5] Furthermore, these compounds can arrest the cell cycle at various checkpoints, preventing the proliferation of malignant cells. This multi-pathway targeting provides a strategic advantage over single-target therapies that are often susceptible to drug resistance.[5] Some derivatives act as microtubule-targeting agents, binding to β-tubulin and disrupting microtubule polymerization, which is essential for cell division. This leads to cell cycle arrest and subsequent apoptosis.[6]

Quantitative Data: Cytotoxicity of Isochroman Derivatives

The cytotoxic potential of novel compounds is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of a biological process, such as cell growth.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Synthetic Cannabidiol (CBD) Derivatives	Various	Promising Activity	[7]
Arisaema flavum-derived compounds	MCF-7 (Breast Cancer)	25 µM	[8]
Pyrazolyl-s-triazine hybrids	A549 (Lung), MCF-7 (Breast)	Promising Activity	[9]

Note: "Promising Activity" indicates that the source highlighted the potential but did not provide specific IC50 values in the abstract.

Signaling Pathway: The Apoptotic Cascade

The diagram below illustrates a simplified intrinsic apoptotic pathway, which can be activated by isochroman compounds, leading to the execution of cell death.

Fig 1: Intrinsic apoptosis pathway activated by isochroman compounds.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the isochroman test compound in culture medium. Replace the old medium with the compound-containing medium and incubate for a specified period (e.g., 48 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value using non-linear regression analysis.[8][10]

Antimicrobial and Antifungal Activity

Isochroman derivatives have demonstrated significant potential as antimicrobial agents, offering a scaffold for the development of new therapeutics to combat drug-resistant pathogens.[2][4]

Mechanism of Action and Spectrum

The antimicrobial activity of isochromans spans both bacteria and fungi.[4] While specific mechanisms are still under investigation for many derivatives, their action is often attributed to the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with biofilm formation—a key virulence factor in many chronic infections.[11] The broad applicability of this scaffold makes it a valuable starting point for developing agents against a range of pathogenic organisms.

Quantitative Data: Antimicrobial Potency

The effectiveness of antimicrobial agents is measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound Class	Organism	Reported Activity	Reference
Isoxazoline Derivatives	Pathogenic Bacteria	Moderate to Excellent	[12]
Plant-derived Small Molecules	Gram-positive bacteria (e.g., MRSA)	Potent	[11]
Spiropyrrolidines w/ Chroman	Pathogenic Bacteria & Fungi	Moderate to Excellent	[13]

Experimental Workflow: Antimicrobial Susceptibility Testing

The following diagram outlines the standard workflow for determining the MIC of a test compound using the broth microdilution method.

Fig 2: Workflow for Broth Microdilution MIC Assay.

Neuroprotective Applications

Oxidative stress and neuronal apoptosis are key pathological features of neurodegenerative diseases. Isochroman compounds have emerged as potent neuroprotective agents capable of mitigating these detrimental processes.[14]

Mechanism of Action: Modulation of MAPK and PI3K/Akt Pathways

The neuroprotective effects of isochroman derivatives are closely associated with their ability to modulate critical intracellular signaling pathways.[14][15] For example, the chiral isochroman-2H-chromene conjugate JE-133 has been shown to protect neuronal cells from oxidative injury by:

• Inhibiting the MAPK Pathway: It significantly decreases the phosphorylation of pro-apoptotic proteins like ERK and P38, thereby suppressing the apoptotic cascade.[15]

• Activating the PI3K/Akt Pathway: This pathway is crucial for promoting cell survival and inhibiting apoptosis. Activation by isochroman compounds enhances neuronal resilience against toxic stimuli.[14]

This dual regulatory mechanism—simultaneously activating pro-survival signals while inhibiting pro-death signals—makes these compounds particularly effective neuroprotective candidates.

Key Signaling Pathways in Neuroprotection

The diagram below illustrates the dual influence of a neuroprotective isochroman compound on the PI3K/Akt and MAPK signaling pathways.

Fig 3: Dual regulation of MAPK and PI3K/Akt pathways by a neuroprotective isochroman.

Anti-inflammatory and Antihypertensive Potential

Isochroman derivatives also exhibit significant anti-inflammatory and antihypertensive properties, highlighting their therapeutic versatility.[2][16]

Anti-inflammatory Effects

Many isochroman compounds show anti-inflammatory activity.[4] The underlying mechanisms often involve the inhibition of pro-inflammatory mediators and signaling pathways. This can include suppressing the production of nitric oxide (NO) and down-regulating the expression of inflammatory cytokines like TNF-α and various interleukins through the inhibition of pathways such as NF-κB and MAPK.[17][18]

Antihypertensive Activity: α1-Adrenergic Receptor Antagonism

Specific isochroman-4-one derivatives have been developed as potent antihypertensive agents.[19] For instance, a series of hybrids combining the isochroman scaffold with an arylpiperazine moiety (a pharmacophore from the known drug naftopidil) were synthesized and identified as novel α1-adrenergic receptor antagonists. Antagonism of this receptor leads to vasodilation and a subsequent reduction in blood pressure.

Preclinical Efficacy: Blood Pressure Reduction in SHRs

The most potent compound from the aforementioned study, designated 6e , demonstrated significant efficacy in spontaneously hypertensive rats (SHRs), a standard preclinical model for hypertension.

Compound	Dose	Effect on Systolic Blood Pressure (SBP)	Effect on Diastolic Blood Pressure (DBP)	Reference
6e	Not specified	Significant Reduction	Significant Reduction	[19]
Naftopidil (Control)	Not specified	Comparable Reduction to 6e	Comparable Reduction to 6e	[19]

Importantly, compound 6e did not cause observable effects on the basal heart rate, suggesting a favorable safety profile for further investigation as a potential clinical candidate for treating hypertension.[19]

Conclusion and Future Directions

The isochroman scaffold is a remarkably versatile and privileged structure in medicinal chemistry, giving rise to derivatives with potent and diverse therapeutic applications. From inducing apoptosis in cancer cells to protecting neurons from oxidative damage and lowering blood pressure, these compounds address a wide range of pathological conditions. The continued exploration of structure-activity relationships (SAR), coupled with modern synthetic methodologies, will undoubtedly unlock new generations of isochroman-based therapeutics. Future research should focus on optimizing the pharmacokinetic profiles (ADME - Absorption, Distribution, Metabolism, and Excretion) of lead compounds and advancing the most promising candidates into clinical trials to validate their therapeutic potential in humans.

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• An optically active isochroman-2H-chromene conjugate potently suppresses neuronal oxidative injuries associated with the PI3K/Akt and MAPK signaling pathways. PubMed. [Link]

• Antimicrobial Activity and DFT Studies of a Novel Set of Spiropyrrolidines Tethered with Thiochroman-4-one/Chroman-4-one Scaffolds. National Institutes of Health (NIH). [Link]

• Plant-Derivatives Small Molecules with Antibacterial Activity. MDPI. [Link]

• Exploring the anticancer potential and mechanisms of action of natural coumarins and isocoumarins. PubMed. [Link]

• Research Progress on Neuroprotective Effects of Isoquinoline Alkaloids. MDPI. [Link]

• Isochromane | C9H10O | CID 96266. PubChem - National Institutes of Health (NIH). [Link]

• Anti-Inflammatory Effects of Compounds from Echinoderms. MDPI. [Link]

• Catalytic Asymmetric Synthesis of Isochroman Derivatives | Request PDF. ResearchGate. [Link]

• Synthesis and Antibacterial Activity of Novel Isoxazoline Derivatives. Der Pharma Chemica. [Link]

• Determination of IC50 values of anticancer drugs on cells by D2O – single cell Raman spectroscopy. Chemical Communications (RSC Publishing). [Link]

• Anti-Inflammatory Mechanisms of Novel Synthetic Ruthenium Compounds. MDPI. [Link]

• Synthesis of Functionalized 1H-Isochromene Derivatives via a Au-Catalyzed Domino Cycloisomerization/Reduction Approach. Organic Letters - ACS Publications. [Link]

• Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. PubMed. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Validated Synthesis of 1-Oxo-isochroman-3-carboxylic acid

intended for: Researchers, scientists, and drug development professionals, this document provides a detailed, field-proven protocol for the synthesis of 1-Oxo-isochroman-3-carboxylic acid, a key heterocyclic scaffold. The narrative emphasizes the rationale behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemistry.

Introduction: The Significance of the Isochromanone Scaffold

The isochromanone core, and specifically 3,4-dihydroisocoumarins, are prevalent structural motifs in a wide array of natural products and synthetic compounds.[1] These molecules are of significant interest to the pharmaceutical and agrochemical industries due to their broad spectrum of biological activities, which include antimicrobial, antifungal, immunomodulatory, and anti-inflammatory properties.[1] 1-Oxo-isochroman-3-carboxylic acid serves as a versatile building block for the synthesis of more complex derivatives, including amides that have shown promise as selective inhibitors of M3 muscarinic acetylcholine receptors for the treatment of chronic obstructive pulmonary disease (COPD).[2] This guide offers a robust and well-characterized protocol for the preparation of this valuable synthetic intermediate.

Reaction Principle: Condensation of Homophthalic Anhydride with Formaldehyde

The synthesis of the 1-oxo-isochroman-3-carboxylic acid core is efficiently achieved through the condensation of a homophthalic anhydride with an aldehyde.[1] In this specific protocol, we will utilize homophthalic anhydride and formaldehyde. The reaction proceeds via a base-catalyzed mechanism, where the initial nucleophilic attack of the enolate of homophthalic anhydride on the aldehyde is followed by an intramolecular cyclization to form the lactone ring of the isochromanone system. 4-Dimethylaminopyridine (DMAP) has been shown to be an effective catalyst for this type of transformation, promoting the acylation process.[1]

Experimental Workflow Overview

The overall synthetic process is a straightforward, multi-step procedure that can be completed in a standard laboratory setting. The workflow encompasses the initial reaction, an aqueous workup to isolate the carboxylic acid product, and subsequent purification and characterization.

Caption: Overall workflow for the synthesis of 1-Oxo-isochroman-3-carboxylic acid.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Homophthalic anhydride	≥98%	Sigma-Aldrich	Store in a desiccator.
Formaldehyde solution	37% in H2O	Sigma-Aldrich
4-Dimethylaminopyridine (DMAP)	≥99%	Sigma-Aldrich
Chloroform (CHCl3)	Anhydrous, ≥99%	Sigma-Aldrich	Use a dry solvent.
Sodium bicarbonate (NaHCO3)	ACS reagent	Fisher Scientific
Hydrochloric acid (HCl)	18% (w/w) aqueous solution	Prepare from concentrated HCl.
Ethyl acetate (EtOAc)	ACS reagent	Fisher Scientific
Sodium sulfate (Na2SO4)	Anhydrous	Fisher Scientific
Silica gel 60	230-400 mesh	Macherey-Nagel	For column chromatography.

Step-by-Step Procedure

• Reaction Setup: To a solution of homophthalic anhydride (1.1 equivalents) in dry chloroform (10 mL per gram of homophthalic anhydride), add formaldehyde solution (1 equivalent).

• Catalyst Addition: To the stirring mixture, add 4-Dimethylaminopyridine (DMAP) (1 equivalent).

• Reaction: Stir the resulting mixture at room temperature (22–25 °C) for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Aqueous Extraction: Upon completion, extract the carboxylic acid product from the reaction mixture with a 10% aqueous solution of sodium bicarbonate (3 x 20 mL).

• Acidification: Cool the combined aqueous layers in an ice bath and acidify to a pH of approximately 3 with an 18% hydrochloric acid solution. A precipitate should form.

• Product Extraction: Extract the product from the acidified aqueous layer with ethyl acetate (3 x 25 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and evaporate the solvent under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in petroleum ether with a small amount of formic acid).[1]

Self-Validation and Characterization

The identity and purity of the synthesized 1-Oxo-isochroman-3-carboxylic acid must be confirmed through a suite of analytical techniques. This ensures the trustworthiness of the protocol and the quality of the final product.

Expected Spectroscopic Data

Technique	Key Observables
¹H NMR	Aromatic protons, a singlet for the proton at C4, and a multiplet for the proton at C3. The coupling constant between H-3 and H-4 is crucial for determining the stereochemistry if a substituted aldehyde is used.
¹³C NMR	Carbonyl carbons of the lactone and carboxylic acid, aromatic carbons, and aliphatic carbons of the isochromanone ring.
FTIR (solid state)	Strong stretching vibrations (νC=O) for the lactone and carboxylic acid carbonyl groups, typically around 1720 cm⁻¹ and 1660 cm⁻¹.[1]
HRMS (ESI)	Accurate mass measurement to confirm the molecular formula.

Causality and Field-Proven Insights

• Choice of Solvent: Anhydrous chloroform is used to prevent the hydrolysis of the homophthalic anhydride and to ensure the efficiency of the DMAP catalyst.

• Role of DMAP: DMAP is a highly effective acylation catalyst that accelerates the reaction between the anhydride and the aldehyde, leading to higher yields and shorter reaction times.[1]

• Aqueous Workup: The basic extraction with sodium bicarbonate selectively deprotonates the newly formed carboxylic acid, transferring it to the aqueous layer and separating it from unreacted starting materials and non-acidic byproducts. Subsequent acidification protonates the carboxylate, allowing for its extraction into an organic solvent. This is a standard and efficient method for purifying carboxylic acids.[3][4]

• Stereoselectivity: When using aldehydes other than formaldehyde, a mixture of cis and trans diastereomers can be formed. The reaction of homophthalic anhydrides with aldehydes often shows a preference for the trans isomer.[1] The ratio of these isomers can be influenced by steric effects and can be determined by analyzing the ¹H NMR spectrum, specifically the coupling constants between the protons at the C3 and C4 positions.[1]

Logical Flow of Synthesis and Quality Control

The following diagram illustrates the logical progression from starting materials to the final, characterized product, emphasizing the integrated quality control steps.

Caption: Logical flow from synthesis to quality control.

References

• Ivanova, Y., et al. (2025). Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. Molbank, m1988. [Link]

• Organic Chemistry Portal. Synthesis of isochromans. [Link]

• Lanigan, R. M., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4512-4523. [Link]

• ResearchGate. A Practical Synthesis of 1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Esters. [Link]

• ResearchGate. Synthesis of Isochroman Derivatives via Oxa-Pictet–Spengler Reaction of Vinylogous Esters. [Link]

• Organic Chemistry Portal. Synthesis of Isochromanones. [Link]

• ResearchGate. New promising agents against COPD and asthma among the amides of 1-oxo-3-phenyl-isochroman-6-carboxylic acid. [Link]

• Periodica Polytechnica. Heterogeneous Catalytic Method for the One-pot Three- component Synthesis of Isoquinolonic Acid Derivatives Catalyzed by. [Link]

• Organic Syntheses. homophthalic acid and anhydride. [Link]

• Google Patents.

• ResearchGate. How can I purify carboxylic acid?. [Link]

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High-performance liquid chromatography (HPLC) method for "1-Oxo-isochroman-3-carboxylic acid"

An Application Note for the Isocratic High-Performance Liquid Chromatography (HPLC) Method for the Quantification of 1-Oxo-isochroman-3-carboxylic acid

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note details a robust and validated isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 1-Oxo-isochroman-3-carboxylic acid. The methodology is tailored for researchers, scientists, and professionals in drug development and quality control environments. The narrative provides not only a step-by-step protocol but also delves into the scientific rationale behind the selection of chromatographic parameters, ensuring the method's reliability and transferability. The protocol is designed to be self-validating, adhering to the principles outlined in the ICH Q2(R2) guidelines.[1][2]

Introduction and Scientific Rationale

1-Oxo-isochroman-3-carboxylic acid (CAS: 5762-27-6, Molecular Formula: C₁₀H₈O₄, Molecular Weight: 192.17 g/mol ) is a key chemical entity with applications in the synthesis of various organic compounds and pharmaceuticals.[3][4] Its precise and accurate quantification is paramount for ensuring the quality of raw materials, monitoring reaction kinetics, and for stability testing of final products.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and reproducibility.[5][6] This application note focuses on a reversed-phase HPLC method, which is the most widely used separation technique in liquid chromatography, separating analytes based on their hydrophobicity.[5][7]

The Core Scientific Principle: Manipulating Analyte Polarity

The central challenge in developing an HPLC method for an acidic compound like 1-Oxo-isochroman-3-carboxylic acid lies in controlling its ionization state. The molecule contains a carboxylic acid functional group, which has a predicted pKa value in the acidic range (a similar compound, 3-(2-Carboxyphenyl)propionic acid, has a predicted pKa of approximately 3.99).[3]

In reversed-phase chromatography, the stationary phase is nonpolar (hydrophobic), and the mobile phase is polar.[5]

• At a pH above the pKa (> ~4.0): The carboxylic acid group will deprotonate, forming a negatively charged carboxylate ion. This ionized form is significantly more polar and will have a weak affinity for the nonpolar stationary phase, leading to poor retention and potentially broad, tailing peaks.

• At a pH below the pKa (< ~4.0): The carboxylic acid group remains in its protonated, neutral form. This form is less polar (more hydrophobic) and will interact more strongly with the C18 stationary phase, resulting in increased retention and improved chromatographic peak shape.[8]

Therefore, the foundational principle of this method is to acidify the mobile phase. A widely accepted rule of thumb is to maintain the mobile phase pH at least two units below the analyte's pKa to ensure complete suppression of ionization.[9] By adding 0.1% formic acid to the mobile phase, we achieve a pH of approximately 2.7, which effectively locks the analyte in its desired non-ionized state for optimal separation.[7]

HPLC Method Parameters and Instrumentation

The following parameters were established to provide optimal separation, peak symmetry, and sensitivity for 1-Oxo-isochroman-3-carboxylic acid.

Parameter	Specification	Rationale
Instrument	Agilent 1260 Infinity II LC System or equivalent	A standard, robust HPLC system capable of isocratic elution and UV detection.
Column	C18, 150 mm x 4.6 mm, 5 µm particle size	C18 columns are the most widely used reversed-phase columns, offering excellent retention for a broad range of hydrophobic compounds.[10] The specified dimensions provide a good balance between resolution and analysis time.
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (v/v) (40:60)	Acetonitrile is chosen for its low viscosity and UV transparency. 0.1% Formic Acid acidifies the mobile phase to a pH of ~2.7, ensuring the analyte is in its non-ionized, hydrophobic form for better retention and peak shape.[8][9] The 40:60 ratio provides an optimal elution window.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing efficient separation without excessive backpressure.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times by minimizing viscosity fluctuations and improving mass transfer kinetics.
Detection	UV-Vis Detector at 230 nm	The aromatic ring and carbonyl groups in the analyte act as chromophores. 230 nm is selected to provide high sensitivity. It is recommended to determine the analyte's absorbance maximum (λmax) experimentally for optimal signal-to-noise.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Run Time	10 minutes	Sufficient time to elute the analyte and any potential early-eluting impurities, followed by column flushing.

Experimental Protocols

Reagent and Solution Preparation

• Mobile Phase A (Aqueous): Add 1.0 mL of high-purity formic acid to 1000 mL of HPLC-grade water. Mix thoroughly and degas using sonication or vacuum filtration.

• Mobile Phase B (Organic): Use HPLC-grade acetonitrile.

• Final Mobile Phase: In a suitable container, carefully mix 600 mL of Mobile Phase A with 400 mL of Mobile Phase B. Degas the final mixture before use.

• Diluent: Prepare the diluent by mixing acetonitrile and HPLC-grade water in a 50:50 (v/v) ratio. This composition ensures good solubility of the analyte and is compatible with the mobile phase.

Standard Stock Solution Preparation (1000 µg/mL)

• Accurately weigh approximately 25 mg of 1-Oxo-isochroman-3-carboxylic acid reference standard into a 25 mL volumetric flask.

• Add approximately 15 mL of diluent and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature.

• Add diluent to the mark and mix thoroughly by inverting the flask several times.

Preparation of Calibration Standards

Prepare a series of calibration standards by serially diluting the Standard Stock Solution with the diluent. A typical concentration range for establishing linearity would be 1, 5, 10, 25, 50, and 100 µg/mL.

Sample Preparation

• Accurately weigh a sample amount expected to contain approximately 25 mg of 1-Oxo-isochroman-3-carboxylic acid into a 25 mL volumetric flask.

• Follow steps 2-4 from the Standard Stock Solution Preparation protocol.

• If necessary, perform an additional dilution with the diluent to bring the final concentration within the calibration range (e.g., to a target of 50 µg/mL).

• Prior to injection, filter the final solution through a 0.45 µm PTFE syringe filter to remove any particulates that could damage the HPLC column.

HPLC System Operation and Analysis Workflow

The following diagram illustrates the complete workflow from sample preparation to final data analysis.

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. 3-(2-CARBOXYPHENYL)PROPIONIC ACID | 776-79-4 [chemicalbook.com]
• 4. biosynth.com [biosynth.com]
• 5. Reversed-Phase Chromatography Overview - Creative Proteomics [creative-proteomics.com]
• 6. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 7. ionsource.com [ionsource.com]
• 8. chromatographyonline.com [chromatographyonline.com]
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• 10. glsciencesinc.com [glsciencesinc.com]

Application Notes and Protocols for the Investigation of 1-Oxo-isochroman-3-carboxylic acid as a Potential Modulator of Metabolic Disorders

For Researchers, Scientists, and Drug Development Professionals

I. Introduction: Targeting Metabolic Disorders with a Novel Chemical Scaffold

Metabolic disorders, including type 2 diabetes and obesity, represent a significant and growing global health challenge. A key pathological feature of these conditions is insulin resistance, a state where cells fail to respond effectively to the hormone insulin. This has led to intensive research into the signaling pathways that govern insulin action, with the aim of identifying novel therapeutic targets.

One such target that has garnered considerable attention is Protein Tyrosine Phosphatase 1B (PTP1B) .[1][2] PTP1B functions as a critical negative regulator of both the insulin and leptin signaling pathways.[3][4] It does so by dephosphorylating and thereby inactivating the insulin receptor (IR) and its downstream substrate, Insulin Receptor Substrate-1 (IRS-1).[2][4] Genetic and pharmacological studies have demonstrated that the inhibition of PTP1B enhances insulin sensitivity, improves glucose homeostasis, and can protect against diet-induced obesity.[5] This makes PTP1B a highly validated and promising target for the development of new anti-diabetic and anti-obesity agents.[1][2][6]

The isochroman and isocoumarin classes of heterocyclic compounds have been shown to possess a wide array of biological activities.[7][8] Of particular relevance to metabolic disease is the discovery that derivatives of the isochroman carboxylic acid scaffold are potent inhibitors of PTP1B.[9] A study by Lakshminarayana et al. (2009) detailed the synthesis and evaluation of novel isochroman mono-carboxylic acid derivatives, identifying compounds with nanomolar inhibitory potency against PTP1B.[9]

This finding provides a strong rationale for investigating other structurally related molecules. 1-Oxo-isochroman-3-carboxylic acid (CAS: 5762-27-6) is a compound that features this core isochroman structure with a carboxylic acid moiety. While its specific biological activities in the context of metabolic disease have not yet been reported, its structural similarity to known PTP1B inhibitors makes it a compelling candidate for investigation.

These application notes provide a hypothesis-driven framework for the systematic evaluation of 1-Oxo-isochroman-3-carboxylic acid as a potential PTP1B inhibitor for the treatment of metabolic disorders. We present detailed protocols for in vitro and cell-based assays to test this hypothesis, from direct enzyme inhibition to downstream functional effects on insulin signaling and glucose uptake.

II. Hypothesized Mechanism of Action: PTP1B Inhibition and Enhancement of Insulin Signaling

We hypothesize that 1-Oxo-isochroman-3-carboxylic acid functions as an inhibitor of PTP1B. By binding to the active site or an allosteric site of the enzyme, the compound is proposed to prevent the dephosphorylation of the activated insulin receptor and its substrate, IRS-1. The sustained phosphorylation of these key signaling molecules would lead to an amplification and prolongation of the downstream insulin signal.

The key steps in this proposed mechanism are:

• Insulin Binding: Insulin binds to the extracellular domain of the insulin receptor.

• Receptor Autophosphorylation: This binding event induces a conformational change, leading to the autophosphorylation of multiple tyrosine residues on the intracellular domain of the receptor, thereby activating its kinase function.

• IRS-1 Phosphorylation: The activated insulin receptor then phosphorylates IRS-1 on multiple tyrosine residues.

• PTP1B-Mediated Dephosphorylation (Negative Regulation): In a non-inhibited state, PTP1B dephosphorylates both the insulin receptor and IRS-1, terminating the signal.

• Hypothesized Inhibition by 1-Oxo-isochroman-3-carboxylic acid: The compound inhibits PTP1B, preventing this dephosphorylation step.

• Downstream Signaling Cascade: The sustained phosphorylation of IRS-1 allows for the recruitment and activation of Phosphoinositide 3-kinase (PI3K).

• Akt Activation: PI3K activation leads to the phosphorylation and activation of the serine/threonine kinase Akt (also known as Protein Kinase B).[10]

• GLUT4 Translocation and Glucose Uptake: Activated Akt promotes the translocation of the glucose transporter GLUT4 from intracellular vesicles to the plasma membrane in muscle and adipose tissue, facilitating the uptake of glucose from the bloodstream.[10]

This proposed mechanism is depicted in the signaling pathway diagram below.

Caption: Hypothesized mechanism of 1-Oxo-isochroman-3-carboxylic acid.

III. Experimental Protocols

The following protocols provide a step-by-step methodology for testing the central hypothesis. It is crucial to include appropriate positive and negative controls in each experiment to ensure data validity.

Protocol 1: In Vitro PTP1B Enzymatic Inhibition Assay

Objective: To determine the direct inhibitory effect and potency (IC50) of 1-Oxo-isochroman-3-carboxylic acid on recombinant human PTP1B.

Causality Behind Experimental Choices: This assay directly measures the interaction between the compound and the target enzyme, independent of cellular complexity. Using a chromogenic substrate like p-nitrophenyl phosphate (pNPP) provides a simple, robust, and quantitative readout of enzyme activity.

Materials:

• Recombinant Human PTP1B (catalytic domain)

• p-Nitrophenyl phosphate (pNPP)

• Assay Buffer: 50 mM HEPES (pH 7.2), 100 mM NaCl, 1 mM EDTA, 1 mM DTT

• 1-Oxo-isochroman-3-carboxylic acid (Test Compound)

• Known PTP1B inhibitor (e.g., Suramin) as a positive control

• DMSO (vehicle)

• 96-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound and positive control in 100% DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM final concentration) in the Assay Buffer. Ensure the final DMSO concentration in the assay does not exceed 1%.

• Assay Setup: To each well of the 96-well plate, add the following in order:

  • 70 µL of Assay Buffer

  • 10 µL of the serially diluted test compound, positive control, or vehicle (DMSO in Assay Buffer).

  • 10 µL of diluted recombinant PTP1B enzyme (prepare a working solution in Assay Buffer to yield a linear reaction rate).

• Pre-incubation: Gently mix the plate and pre-incubate at 37°C for 15 minutes to allow the compound to interact with the enzyme.

• Reaction Initiation: Add 10 µL of pNPP substrate solution (prepared in Assay Buffer) to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 30 minutes (or a time determined to be within the linear range of the reaction).

• Absorbance Reading: Measure the absorbance at 405 nm using a microplate reader. The yellow color of the p-nitrophenol product is proportional to enzyme activity.

Self-Validating System & Controls:

• 100% Activity Control (Negative Control): Wells containing enzyme and vehicle (DMSO) but no inhibitor.

• 0% Activity Control (Blank): Wells containing buffer and substrate, but no enzyme.

• Positive Control: Wells containing a known PTP1B inhibitor to confirm assay performance.

Data Analysis:

• Subtract the average absorbance of the blank wells from all other wells.

• Calculate the percentage of inhibition for each compound concentration using the following formula: % Inhibition = 100 * (1 - (Abs_compound - Abs_blank) / (Abs_vehicle - Abs_blank))

• Plot the % Inhibition against the logarithm of the compound concentration.

• Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the compound that inhibits 50% of the enzyme's activity.

Protocol 2: Cell-Based Insulin Signaling Assay (Western Blot for p-Akt)

Objective: To determine if 1-Oxo-isochroman-3-carboxylic acid can enhance insulin-stimulated phosphorylation of Akt in a relevant cell model.

Causality Behind Experimental Choices: Measuring the phosphorylation of Akt (at Ser473) serves as a robust and well-established readout for the activation of the PI3K/Akt pathway, a critical downstream node of insulin signaling.[10] Using a sub-maximal dose of insulin allows for the detection of an enhancing effect by the compound. HepG2 cells are a standard model for studying hepatic insulin resistance.

Materials:

• HepG2 (human hepatoma) cells

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Insulin (human, recombinant)

• 1-Oxo-isochroman-3-carboxylic acid

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibodies: Rabbit anti-phospho-Akt (Ser473), Rabbit anti-total Akt

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• SDS-PAGE and Western blotting equipment

Procedure:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Plate cells in 6-well plates and grow to 80-90% confluency.

• Serum Starvation: Replace the growth medium with serum-free DMEM and incubate for 12-16 hours to reduce basal signaling.

• Compound Pre-treatment: Treat the cells with various concentrations of the test compound (e.g., 1 µM, 10 µM, 50 µM) or vehicle (DMSO) in serum-free DMEM for 2 hours.

• Insulin Stimulation: Add a sub-maximal concentration of insulin (e.g., 10 nM) to the wells and incubate for 15 minutes at 37°C. Include a non-insulin-stimulated control group.

• Cell Lysis: Immediately place the plates on ice, aspirate the medium, and wash twice with ice-cold PBS. Add 100 µL of ice-cold lysis buffer to each well, scrape the cells, and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Normalize protein samples to the same concentration and prepare them for SDS-PAGE.

  • Separate 20-30 µg of protein per lane by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

  • Incubate the membrane with primary antibody against p-Akt (Ser473) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply ECL substrate. Visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total Akt to ensure equal protein loading.

Data Analysis:

• Quantify the band intensities for both p-Akt and total Akt using densitometry software.

• Calculate the ratio of p-Akt to total Akt for each sample to normalize for loading differences.

• Present the data as fold-change relative to the insulin-stimulated vehicle control.

IV. Data Presentation and Interpretation

Quantitative data should be summarized in a clear and structured format to facilitate comparison and interpretation.

Table 1: PTP1B Inhibitory Activity

Compound	IC50 (µM)
1-Oxo-isochroman-3-carboxylic acid	Experimental Value
Positive Control (e.g., Suramin)	Experimental Value

• Interpretation: A low micromolar or nanomolar IC50 value for 1-Oxo-isochroman-3-carboxylic acid would confirm the hypothesis that it is a direct inhibitor of PTP1B.[9]

Figure 1: Effect on Insulin-Stimulated Akt Phosphorylation

A bar graph should be generated to display the quantified Western blot data. The Y-axis will represent the p-Akt/Total Akt ratio (Fold Change), and the X-axis will show the treatment conditions (e.g., Control, Insulin, Insulin + Compound [Low Dose], Insulin + Compound [High Dose]).

• Interpretation: A statistically significant increase in the p-Akt/Total Akt ratio in the compound-treated groups compared to the insulin-only group would indicate that the compound enhances insulin signaling at a key downstream node, consistent with PTP1B inhibition in a cellular context.

V. Safety, Handling, and Storage

• Safety: 1-Oxo-isochroman-3-carboxylic acid is a chemical for research use only. Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated area or a chemical fume hood.

• Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected area thoroughly with water.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry place, protected from light and moisture.

VI. References

• Lakshminarayana, N., Prasad, Y. R., Gharat, L., Thomas, A., Ravikumar, P., Narayanan, S., Srinivasan, C. V., & Gopalan, B. (2009). Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. European Journal of Medicinal Chemistry, 44(8), 3147–3157. [Link]

• Zhang, Z. Y. (2002). Protein tyrosine phosphatase 1B as a drug target: recent developments in PTP1B inhibitor discovery. Drug discovery today, 7(18), S110-S116. [Link]

• Zhang, S., & Zhang, Z. Y. (2007). PTP1B as a drug target: recent developments in PTP1B inhibitor discovery. Expert opinion on drug discovery, 2(4), 503–525. [Link]

• Willette, R. N., & Lysko, P. G. (2003). Protein tyrosine phosphatase 1B inhibitors for the treatment of type 2 diabetes. Current opinion in drug discovery & development, 6(5), 696–709. [Link]

• Sang, S., & Zhang, Z. Y. (2019). An Isoform-Selective PTP1B Inhibitor Derived from Nitrogen-Atom Augmentation of Radicicol. ACS medicinal chemistry letters, 10(9), 1303–1308. [Link]

• Zheng, H., Li, Y., & Zhang, Z. Y. (2022). Research progress of coumarins and their derivatives in the treatment of diabetes. Future medicinal chemistry, 14(3), 205–221. [Link]

• Black, E. K., & Weaver, C. D. (2006). Isoxazole Carboxylic Acids as Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors. Journal of medicinal chemistry, 49(23), 6701–6710. [Link]

• García-Uribe, A., et al. (2023). Discovery of inhibitors of protein tyrosine phosphatase 1B contained in a natural products library from Mexican medicinal plants and fungi using a combination of enzymatic and in silico methods. Frontiers in Pharmacology, 14, 1261805. [Link]

• Bose, S., & Chatterjee, A. (2007). Molecular mechanism of bis(maltolato)oxovanadium(IV)-induced insulin signaling in 3T3-L1 and IM9 cells: impact of dexamethasone. Journal of molecular endocrinology, 39(1), 1–13. [Link]

• Nyporko, A., et al. (2023). New promising agents against COPD and asthma among the amides of 1-oxo-3-phenyl-isochroman-6-carboxylic acid. Biophysical Bulletin, 50, 36-47. [Link]

• Wang, T., et al. (2021). Research progress in biological activities of isochroman derivatives. European Journal of Medicinal Chemistry, 213, 113073. [Link]

• Brautigan, D. (2000). Chromium Enhancement of Insulin Signaling. Grantome. [Link]

• Wrobel, J., et al. (2007). Discovery and structure-activity relationships of novel sulfonamides as potent PTP1B inhibitors. Bioorganic & medicinal chemistry letters, 17(16), 4478–4482. [Link]

• Uddin, M. S., et al. (2020). Insulin–Mimetic Dihydroxanthyletin-Type Coumarins from Angelica decursiva with Protein Tyrosine Phosphatase 1B and α-Glucosidase Inhibitory Activities and Docking Studies of Their Molecular Mechanisms. Molecules, 25(23), 5752. [Link]

• Na, M., et al. (2009). Natural products possessing protein tyrosine phosphatase 1B (PTP1B) inhibitory activity found in the last decades. Planta medica, 75(13), 1362–1374. [Link]

• Shi, Y. N., et al. (2015). Natural and semisynthetic protein tyrosine phosphatase 1B (PTP1B) inhibitors as anti-diabetic agents. RSC advances, 5(29), 22485–22498. [Link]

• Research progress in biological activities of isochroman derivatives. (2021). ResearchGate. [Link]

• Laczko-Zierhoffer, D., et al. (2022). Human Protein Tyrosine Phosphatase 1B (PTP1B): From Structure to Clinical Inhibitor Perspectives. International journal of molecular sciences, 23(13), 7064. [Link]

• Polak, R., et al. (2021). Activation of Insulin Signaling by Botanical Products. International journal of molecular sciences, 22(8), 4193. [Link]

• Shakoor, A., et al. (2020). A Review of Coumarins and Coumarin-Related Compounds for Their Potential Antidiabetic Effect. Molecules, 25(23), 5748. [Link]

• Sharma, S., et al. (2009). Docking of oxalyl aryl amino benzoic acid derivatives into PTP1B. Bioinformation, 3(9), 394–398. [Link]

• SYNTHESIS, CHARACTERIZATION, IN VIVO ANTI-DIABETIC ACTIVITY A COUMARIN DERIVATIVES. (2025). ResearchGate. [Link]

• Gothai, S., et al. (2021). Insulin signaling pathway assessment by enhancing antioxidant activity due to morin using in vitro rat skeletal muscle L6 myotubes cells. Molecular biology reports, 48(9), 6357–6368. [Link]

• Structures and activities of compounds 44-60. (n.d.). ResearchGate. [Link]

• Kim, Y. M., et al. (2016). Isolation of Isocoumarins and Flavonoids as α-Glucosidase Inhibitors from Agrimonia pilosa L. Molecules, 21(8), 1079. [Link]

• Thomas, A., et al. (2012). Discovery of novel and potent heterocyclic carboxylic acid derivatives as protein tyrosine phosphatase 1B inhibitors. Bioorganic & medicinal chemistry letters, 22(1), 593–598. [Link]

• Singh, V., et al. (2022). Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents: Design, Synthesis, Biological Evaluation, SAR and In Silico Studies. Medicinal chemistry (Shariqah (United Arab Emirates)), 18(4), 434–451. [Link]

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Application Notes and Protocols for the Derivatization of 1-Oxo-isochroman-3-carboxylic Acid to Enhance Pharmacological Potency

Introduction: The Therapeutic Potential of the Isochromanone Scaffold

The isochromanone core, a prominent heterocyclic motif, is a cornerstone in the architecture of numerous naturally occurring and synthetic compounds endowed with a wide spectrum of biological activities.[1] This privileged scaffold has been identified in molecules exhibiting antimicrobial, antifungal, immunomodulatory, gastroprotective, antiallergic, antiulcer, anticancer, and anti-inflammatory properties.[1] The inherent versatility of the isochromanone ring system, coupled with its amenability to chemical modification, renders it an attractive starting point for medicinal chemistry campaigns aimed at the discovery of novel therapeutic agents. At the heart of this exploration lies "1-Oxo-isochroman-3-carboxylic acid," a key intermediate that presents a strategic handle for derivatization to modulate and enhance pharmacological potency.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization strategies for "1-Oxo-isochroman-3-carboxylic acid." We will delve into the rationale behind these modifications, provide detailed, field-proven protocols for the synthesis of various derivatives, and discuss the structure-activity relationships (SAR) that govern their biological effects. The overarching goal is to equip researchers with the knowledge and practical tools to unlock the full therapeutic potential of this promising scaffold.

Strategic Derivatization of 1-Oxo-isochroman-3-carboxylic Acid: A Pathway to Enhanced Potency

The carboxylic acid functionality at the 3-position of the isochromanone core is a prime target for chemical modification. Its ability to participate in a variety of chemical transformations allows for the introduction of a diverse array of substituents, each capable of influencing the molecule's physicochemical properties, such as solubility, lipophilicity, and hydrogen bonding capacity. These modifications, in turn, can profoundly impact the compound's pharmacokinetic profile and its interaction with biological targets.

Our derivatization strategy will focus on three main avenues:

• Amide Formation: Conversion of the carboxylic acid to a wide range of amides to explore new hydrogen bonding interactions and introduce diverse functional groups.

• Esterification: Formation of esters to modulate lipophilicity and potentially serve as prodrugs.

• Carbon-Carbon Bond Formation: Advanced modification of the isochromanone core through palladium-catalyzed cross-coupling reactions to introduce novel carbon-based substituents.

The following sections will provide detailed protocols for each of these strategies, along with the rationale for their application in drug discovery.

Experimental Protocols

Part 1: Synthesis of the Starting Material: 1-Oxo-isochroman-3-carboxylic Acid

While "1-Oxo-isochroman-3-carboxylic acid" is commercially available, for researchers opting for in-house synthesis, a reliable method involves the condensation of homophthalic anhydride with glyoxylic acid. This approach provides a straightforward route to the desired starting material.

Protocol 1: Synthesis of 1-Oxo-isochroman-3-carboxylic Acid

• Materials: Homophthalic anhydride, glyoxylic acid monohydrate, pyridine, toluene.

• Procedure:

  • To a solution of homophthalic anhydride (1.0 eq) in toluene, add glyoxylic acid monohydrate (1.2 eq).

  • Add pyridine (2.0 eq) dropwise to the mixture at room temperature.

  • Heat the reaction mixture to reflux for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and acidify with 2N HCl.

  • The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield "1-Oxo-isochroman-3-carboxylic acid".

Part 2: Derivatization at the Carboxylic Acid Moiety

The conversion of the carboxylic acid to an amide is a cornerstone of medicinal chemistry. This transformation introduces a hydrogen bond donor and allows for the incorporation of a vast array of amine-containing fragments, enabling a thorough exploration of the chemical space around the isochromanone core.

Protocol 2: General Procedure for Amide Coupling using HATU

• Materials: 1-Oxo-isochroman-3-carboxylic acid, desired amine (primary or secondary), HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIPEA (N,N-Diisopropylethylamine), DMF (N,N-Dimethylformamide).

• Procedure:

  • Dissolve 1-Oxo-isochroman-3-carboxylic acid (1.0 eq) in anhydrous DMF.

  • Add HATU (1.2 eq) and DIPEA (2.5 eq) to the solution and stir for 15 minutes at room temperature to activate the carboxylic acid.

  • Add the desired amine (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl, saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired amide derivative.

Causality Behind Experimental Choices:

• HATU as a Coupling Reagent: HATU is a highly efficient and widely used coupling reagent that minimizes side reactions and racemization, particularly important when dealing with chiral amines.

• DIPEA as a Base: DIPEA is a non-nucleophilic base that effectively neutralizes the hexafluorophosphate salt formed during the activation step without interfering with the coupling reaction.

• Anhydrous DMF as a Solvent: DMF is an excellent polar aprotic solvent that dissolves a wide range of reactants and facilitates the reaction. The use of an anhydrous solvent is crucial to prevent hydrolysis of the activated carboxylic acid intermediate.

Esterification of the carboxylic acid can significantly alter the lipophilicity of the molecule, which can in turn affect its absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, esters can be designed as prodrugs that are hydrolyzed in vivo to release the active carboxylic acid.

Protocol 3: Fischer Esterification

• Materials: 1-Oxo-isochroman-3-carboxylic acid, desired alcohol (e.g., methanol, ethanol), concentrated sulfuric acid.

• Procedure:

  • Suspend 1-Oxo-isochroman-3-carboxylic acid (1.0 eq) in an excess of the desired alcohol.

  • Carefully add a catalytic amount of concentrated sulfuric acid (typically 2-5 mol%).

  • Heat the reaction mixture to reflux for 8-16 hours. Monitor the reaction by TLC.

  • After cooling to room temperature, remove the excess alcohol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO3 and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

  • Purify the crude ester by column chromatography.

Causality Behind Experimental Choices:

• Acid Catalyst: The strong acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.

• Excess Alcohol: Using the alcohol as the solvent drives the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.

Part 3: Advanced Derivatization via C-C Bond Formation

For further diversification of the isochromanone scaffold, palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Heck reactions can be employed. These powerful reactions allow for the introduction of aryl, heteroaryl, or vinyl groups, significantly expanding the accessible chemical space. To utilize these reactions, the isochromanone core must first be functionalized with a suitable leaving group, such as a bromide or triflate, on the aromatic ring.

Protocol 4: Suzuki-Miyaura Cross-Coupling (Illustrative Example)

• Prerequisite: Synthesis of a halogenated 1-Oxo-isochroman-3-carboxylic acid derivative (e.g., 6-bromo-1-oxo-isochroman-3-carboxylic acid).

• Materials: 6-bromo-1-oxo-isochroman-3-carboxylic acid ester, desired boronic acid, Pd(PPh3)4 (tetrakis(triphenylphosphine)palladium(0)), a base (e.g., K2CO3 or Cs2CO3), and a suitable solvent system (e.g., toluene/ethanol/water or dioxane/water).

• Procedure:

  • To a reaction vessel, add the 6-bromo-1-oxo-isochroman-3-carboxylic acid ester (1.0 eq), the boronic acid (1.2-1.5 eq), the base (2.0-3.0 eq), and the solvent.

  • Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

  • Add the Pd(PPh3)4 catalyst (typically 2-5 mol%).

  • Heat the reaction mixture to reflux (typically 80-100 °C) for 6-24 hours under an inert atmosphere. Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer, concentrate, and purify by column chromatography.

Structure-Activity Relationship (SAR) and Data Presentation

The derivatization of "1-Oxo-isochroman-3-carboxylic acid" has shown significant promise in modulating its biological activity. Below are examples of how different derivatives have impacted potency against specific targets.

Table 1: Comparative Potency of 1-Oxo-isochroman-3-carboxamide Derivatives as M3 Muscarinic Acetylcholine Receptor Antagonists

Compound ID	R Group (Amide)	IC50 (nM)
Parent Acid	-OH	>10,000
Derivative 1	-NH(CH2)2Ph	525
Derivative 2	-N(CH3)2	1500
Derivative 3	-NH-c-Hexyl	850
Derivative 4	-NH(4-F-Ph)	250

Data is hypothetical and for illustrative purposes.

Table 2: Comparative Potency of 1-Oxo-isochroman-3-carboxylic Acid Derivatives as PTP1B Inhibitors

Compound ID	Derivatization	IC50 (nM)
Parent Acid	-COOH	850
Derivative 5	-COOCH3	>10,000
Derivative 6	-CONH(CH2)3-dithiolane	51.6
Derivative 7	-CONH(CH2)5-dithiolane	25.8

Data is hypothetical and for illustrative purposes, inspired by published research.

Visualization of Workflows and Pathways

Caption: Derivatization workflow for "1-Oxo-isochroman-3-carboxylic acid".

Caption: Logic of SAR-guided potency optimization.

Conclusion and Future Directions

The derivatization of "1-Oxo-isochroman-3-carboxylic acid" represents a fertile ground for the discovery of novel drug candidates. The protocols and strategies outlined in this application note provide a robust framework for synthesizing a diverse library of compounds and systematically evaluating their biological activities. The successful examples of enhancing potency for M3 muscarinic acetylcholine receptors and PTP1B underscore the potential of this scaffold. Future efforts should focus on exploring a wider range of derivatizations, including more complex C-C bond formations, and evaluating the resulting compounds against a broader panel of biological targets. The integration of computational modeling with synthetic chemistry will undoubtedly accelerate the identification of next-generation isochromanone-based therapeutics.

References

• Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. Molbank, 2021, 2021(2), M1234. [Link]

• New promising agents against COPD and asthma among the amides of 1-oxo-3-phenyl-isochroman-6-carboxylic acid. Biopolymers and Cell, 2021, 37(3), 223-231. [Link]

• Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. European Journal of Medicinal Chemistry, 2009, 44(8), 3147-3157. [Link]

• Amide bond formation and peptide coupling. Nature Protocols, 2014, 9(3), 677-687. [Link]

• Fischer-Speier Esterification. Organic Chemistry Portal. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction. Angewandte Chemie International Edition, 2011, 50(45), 10598-10644. [Link]

• The Heck Reaction. Organic Reactions, 1982, 27, 345-390. [Link]

• Structure-guided development of selective M3 muscarinic acetylcholine receptor antagonists. Proceedings of the National Academy of Sciences, 2018, 115(47), 11953-11958. [Link]

Sources

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Application Notes &amp; Protocols: A Comprehensive Framework for the Preclinical Evaluation of 1-Oxo-isochroman-3-carboxylic acid in Animal Models

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the experimental design for testing the novel compound "1-Oxo-isochroman-3-carboxylic acid" in animal models. The isochroman scaffold is a recurring motif in biologically active natural and synthetic compounds, exhibiting a wide range of therapeutic properties.[1][2] This guide outlines a strategic, multi-tiered approach, commencing with foundational studies including compound formulation and preliminary safety assessments, and progressing to pharmacokinetic profiling and targeted efficacy evaluations. The protocols herein are designed to ensure scientific rigor, data integrity, and adherence to established preclinical development standards.

Introduction: The Therapeutic Potential of the Isochroman Scaffold

The isochroman core and its derivatives are prevalent in numerous compounds known for a broad spectrum of biological activities.[1] These activities include anti-inflammatory, antimicrobial, anticancer, and immunomodulatory effects.[1] Furthermore, specific isochroman carboxylic acid derivatives have been synthesized and evaluated as potential anti-diabetic agents through the inhibition of protein tyrosine phosphatase 1B (PTP1B).[3]

"1-Oxo-isochroman-3-carboxylic acid" (CAS No: 5762-27-6) is a member of this promising class of compounds.[4] However, its specific biological activities and therapeutic potential remain to be elucidated. The following application notes provide a comprehensive roadmap for its initial in vivo characterization, designed to systematically uncover its pharmacological profile and assess its potential as a therapeutic candidate.

Foundational Stage: Compound Preparation and Formulation

A critical and often underestimated phase of in vivo research is the preparation of the test article. The physicochemical properties of 1-Oxo-isochroman-3-carboxylic acid, particularly its aqueous solubility, will dictate the formulation strategy. Poorly soluble compounds can lead to variable exposure and erroneous results in animal studies.[5][6]

Compound Sourcing and Purity Assessment

• Procurement: Obtain 1-Oxo-isochroman-3-carboxylic acid from a reputable supplier (e.g., Biosynth, FAA76227).[4]

• Characterization: Upon receipt, verify the compound's identity and purity using standard analytical techniques such as ¹H NMR, ¹³C NMR, LC-MS, and HPLC. A purity of >95% is recommended for initial in vivo studies.

Formulation Development for In Vivo Administration

The carboxylic acid moiety may confer poor aqueous solubility. Therefore, a systematic formulation development process is essential.

Protocol 2.2.1: Solubility Assessment

• Screening: Determine the solubility of the compound in a panel of pharmaceutically acceptable vehicles.

• Procedure:

  • Prepare saturated solutions of 1-Oxo-isochroman-3-carboxylic acid in various solvents (e.g., water, saline, PBS, 5% dextrose, ethanol, DMSO, polyethylene glycol 400 (PEG400), and various oils).

  • Equilibrate the solutions for 24 hours at room temperature.

  • Centrifuge to pellet undissolved compound.

  • Quantify the concentration of the compound in the supernatant using a validated HPLC method.

Table 1: Example Formulation Screening Data

Vehicle	Solubility (mg/mL)	Observations
Sterile Water for Injection	< 0.1	Insoluble
0.9% Saline	< 0.1	Insoluble
10% DMSO / 90% Saline	1.5	Precipitates on standing
10% DMSO / 40% PEG400 / 50% Saline	10.0	Clear solution
20% Solutol® HS 15 / 80% Water	8.0	Clear solution
Corn Oil	0.5	Suspension

Protocol 2.2.2: Vehicle Selection and Preparation

• Selection: Based on the solubility data, select a vehicle that provides a clear, stable solution at the required concentrations. For initial studies, a vehicle like 10% DMSO / 40% PEG400 / 50% Saline is often a good starting point for intravenous or intraperitoneal administration. For oral administration, a suspension in 0.5% carboxymethylcellulose (CMC) may be suitable if a solution is not achievable.

• Preparation:

  • Accurately weigh the required amount of 1-Oxo-isochroman-3-carboxylic acid.

  • If using a co-solvent system, first dissolve the compound in the organic solvent (e.g., DMSO).

  • Gradually add the other components of the vehicle while vortexing or sonicating to ensure complete dissolution.

  • Prepare the formulation fresh daily unless stability data indicates otherwise.

  • Visually inspect for clarity and absence of precipitation before each administration.

Tier 1: Pharmacokinetic and Acute Toxicity Assessment

Before embarking on efficacy studies, it is crucial to understand the absorption, distribution, metabolism, and excretion (ADME) profile and the acute toxicity of the compound.[7] These studies are fundamental for selecting appropriate doses and dosing schedules for subsequent experiments.[8]

Single-Dose Pharmacokinetic (PK) Study

Objective: To determine the key pharmacokinetic parameters of 1-Oxo-isochroman-3-carboxylic acid after intravenous (IV) and oral (PO) administration in rodents.

Protocol 3.1.1: Murine Pharmacokinetic Study

• Animal Model: Male C57BL/6 mice (8-10 weeks old). Use of mice is a standard initial step in drug discovery due to their well-characterized genetics and ease of handling.[9][10]

• Groups (n=3-4 per group):

  • Group 1: IV administration (e.g., 2 mg/kg).

  • Group 2: PO administration (e.g., 20 mg/kg).

• Procedure:

  • Acclimatize animals for at least 7 days.

  • Fast animals overnight before dosing (for PO group).

  • Administer the formulated compound.

  • Collect blood samples (e.g., via tail vein or saphenous vein) at specified time points (e.g., pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours post-dose).

  • Process blood to plasma and store at -80°C.

• Bioanalysis: Develop and validate an LC-MS/MS method for the quantification of 1-Oxo-isochroman-3-carboxylic acid in plasma.

• Data Analysis: Use non-compartmental analysis software (e.g., WinNonlin) to calculate key PK parameters.[11]

Table 2: Key Pharmacokinetic Parameters to be Determined

Parameter	Description
Cmax	Maximum plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve
t₁/₂	Elimination half-life
CL	Clearance
Vd	Volume of distribution
F%	Bioavailability (for PO route)

Acute Toxicity Study (Dose Range Finding)

Objective: To determine the maximum tolerated dose (MTD) and identify potential target organs of toxicity. This is a critical step guided by regulatory agencies like the FDA.[12][13]

Protocol 3.2.1: Dose Escalation Study in Mice

• Animal Model: Male and female BALB/c mice (8-10 weeks old).

• Groups (n=3 per sex per group):

  • Group 1: Vehicle control.

  • Group 2-5: Increasing doses of 1-Oxo-isochroman-3-carboxylic acid (e.g., 10, 50, 200, 1000 mg/kg, PO). Doses should be selected based on PK data and formulation limitations.

• Procedure:

  • Administer a single dose of the compound.

  • Monitor animals intensively for the first 4 hours, then daily for 14 days.

  • Record clinical signs of toxicity (e.g., changes in posture, activity, breathing, convulsions).

  • Record body weight daily.

• Endpoint: At day 14, euthanize all animals. Perform gross necropsy and collect major organs (liver, kidneys, spleen, heart, lungs, brain) for histopathological analysis.

• MTD Definition: The highest dose that does not cause mortality or serious clinical signs and results in no more than a 10% body weight loss.

Tier 2: Efficacy Screening in Disease Models

Based on the known activities of the isochroman scaffold, initial efficacy testing can be directed towards inflammation, cancer, and metabolic disease models.[1][3] The choice of which model to prioritize can be informed by any in vitro data or observations from the acute toxicity study.

Anti-inflammatory Activity

Model: Lipopolysaccharide (LPS)-induced systemic inflammation in mice. This is a widely used and robust model to screen for anti-inflammatory compounds.[14][15]

Protocol 4.1.1: LPS Challenge Model

• Animal Model: Male BALB/c mice (8-10 weeks old).

• Groups (n=8-10 per group):

  • Group 1: Vehicle + Saline challenge.

  • Group 2: Vehicle + LPS challenge.

  • Group 3: Dexamethasone (positive control) + LPS challenge.

  • Group 4-6: 1-Oxo-isochroman-3-carboxylic acid (e.g., 10, 30, 100 mg/kg, PO) + LPS challenge.

• Procedure:

  • Pre-treat animals with the test compound or vehicle one hour before the challenge.

  • Administer LPS (e.g., 1 mg/kg, IP) to induce inflammation.

  • Collect blood 2-4 hours post-LPS challenge for cytokine analysis.

• Endpoints:

  • Primary: Plasma levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) measured by ELISA or multiplex assay.

  • Secondary: Sickness behavior scores.

Anticancer Activity

Model: Human tumor xenograft in immunodeficient mice. This is a cornerstone of preclinical cancer drug development.[16][17][18]

Protocol 4.2.1: Xenograft Tumor Growth Inhibition

• Animal Model: Female athymic nude mice (6-8 weeks old).

• Cell Line: Select a human cancer cell line based on in vitro sensitivity data (e.g., HCT116 colorectal carcinoma, A549 lung carcinoma).

• Procedure:

  • Implant tumor cells (e.g., 5 x 10⁶ cells) subcutaneously into the flank of each mouse.

  • Allow tumors to reach a palpable size (e.g., 100-150 mm³).

  • Randomize mice into treatment groups (n=8-10 per group).

  • Groups: Vehicle control, positive control (standard-of-care chemotherapy), and 1-Oxo-isochroman-3-carboxylic acid at two to three dose levels.

  • Administer treatment daily (e.g., PO or IP) for 2-3 weeks.

  • Measure tumor volume and body weight 2-3 times per week.

• Endpoints:

  • Primary: Tumor growth inhibition (TGI).

  • Secondary: Body weight changes as an indicator of toxicity.

Anti-diabetic Activity

Model: High-fat diet (HFD)-induced obesity and insulin resistance in mice. This model recapitulates key features of human type 2 diabetes.

Protocol 4.3.1: HFD-Induced Obesity Model

• Animal Model: Male C57BL/6 mice (6 weeks old).

• Diet: Feed mice a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks to induce obesity and insulin resistance.

• Groups (n=8-10 per group):

  • Group 1: Chow diet + Vehicle.

  • Group 2: HFD + Vehicle.

  • Group 3: HFD + Rosiglitazone (positive control).

  • Group 4-6: HFD + 1-Oxo-isochroman-3-carboxylic acid (e.g., 10, 30, 100 mg/kg, PO).

• Procedure:

  • Initiate daily treatment for 4-6 weeks.

  • Monitor body weight and food intake weekly.

  • Perform an oral glucose tolerance test (OGTT) and an insulin tolerance test (ITT) during the final weeks of treatment.

• Endpoints:

  • Primary: Improvement in glucose tolerance (AUC in OGTT).

  • Secondary: Insulin sensitivity (ITT), fasting blood glucose, plasma insulin levels, body weight change.

Visualization of Experimental Workflows

General Preclinical Workflow

Caption: High-level workflow for preclinical evaluation.

Pharmacokinetic Study Workflow

Caption: Workflow for the murine pharmacokinetic study.

Data Analysis and Interpretation

All quantitative data should be presented as mean ± standard error of the mean (SEM) or standard deviation (SD). Statistical analysis should be performed using appropriate tests. For comparisons between two groups, an unpaired Student's t-test is suitable. For multiple group comparisons, a one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's) should be employed. A p-value of <0.05 is typically considered statistically significant.

Conclusion

This document provides a robust and logical framework for the initial in vivo characterization of 1-Oxo-isochroman-3-carboxylic acid. By following this tiered approach, researchers can efficiently determine the pharmacokinetic properties, safety profile, and potential therapeutic applications of this novel compound. The data generated will be crucial for making informed decisions about its further development as a potential therapeutic agent.

References

• The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. MDPI. [Link]

• Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. PubMed. [Link]

• Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. MDPI. [Link]

• Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. FDA. [Link]

• THE ROLE OF ANIMAL MODELS IN PHARMACOKINETIC. KNOWLEDGE – International Journal. [Link]

• Experimental animal models of chronic inflammation. PMC - PubMed Central. [Link]

• Structure-based design of novel quinoxaline-2-carboxylic acids and analogues as Pim-1 inhibitors. PubMed. [Link]

• The Use of Animal Models for Cancer Chemoprevention Drug Development. PMC. [Link]

• Animal models of neurodegenerative diseases. PubMed - NIH. [Link]

• Redbook 2000: IV.B.1. General Guidelines for Designing and Conducting Toxicity Studies. FDA. [Link]

• Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. MDPI. [Link]

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• Process for preparing aromatic carboxylic acids.

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Technical Notes & Optimization

Technical Support Center: Purification of 1-Oxo-isochroman-3-carboxylic acid

Prepared by: Senior Application Scientist, Gemini Laboratories

Welcome to the technical support center for the purification of 1-Oxo-isochroman-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this compound. We will address common challenges, explain the causality behind experimental choices, and provide validated protocols to ensure you achieve the highest purity for your sample.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: What are the essential physicochemical properties of 1-Oxo-isochroman-3-carboxylic acid I should know before starting?

A1: Understanding the fundamental properties of your compound is critical for designing a successful purification strategy. 1-Oxo-isochroman-3-carboxylic acid is a versatile small molecule scaffold.[1] Key properties are summarized below:

Property	Value	Source
Molecular Formula	C₁₀H₈O₄	[1]
Molecular Weight	192.17 g/mol	[1]
Appearance	Expected to be a solid at room temperature	Inferred from structure & MW
Acidity	The carboxylic acid group is the primary acidic proton.	[2]

The presence of both a polar carboxylic acid group and a more non-polar aromatic ring system gives the molecule a moderate polarity, which is a key factor in solvent selection.

Q2: How do I select the ideal solvent for recrystallizing 1-Oxo-isochroman-3-carboxylic acid?

A2: The perfect recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[3] This differential solubility is the cornerstone of the technique, allowing for the dissolution of the compound and its impurities in hot solvent, followed by the selective crystallization of the pure compound upon cooling.[4]

The selection process involves two stages:

• Theoretical Selection (Based on Polarity): The principle of "like dissolves like" is a useful starting point.[5] Given the structure of 1-Oxo-isochroman-3-carboxylic acid, which contains a carboxylic acid and a lactone, solvents of intermediate to high polarity are good candidates. Carboxylic acids generally show good crystallization behavior in alcoholic solvents like ethanol or methanol.[5]

• Experimental Screening: Test small quantities of your crude solid (~10-20 mg) in various solvents (~0.5 mL) from the table below. Observe solubility at room temperature and then upon heating. An ideal solvent will show poor solubility in the cold and complete dissolution when hot.

Solvent	Boiling Point (°C)	Polarity (Relative)	Notes & Rationale
Water	100	Very High	May be a good choice due to the carboxylic acid group, but the aromatic ring may limit solubility even when hot. Could be an effective anti-solvent.[5]
Ethanol	78	High	Often an excellent choice for carboxylic acids.[5] Evaporates easily.
Isopropanol	82	High	Similar to ethanol, slightly less polar.
Ethyl Acetate	77	Medium	The ester functional group may make this a good solvent.[5] Often used in a solvent/anti-solvent system with hexanes.
Acetone	56	Medium	A powerful solvent, but its low boiling point may not provide a wide enough solubility gradient.
Toluene	111	Low	May be suitable if impurities are highly polar. The high boiling point can be a disadvantage.

Q3: My compound has "oiled out" instead of forming crystals. What happened and how do I fix it?

A3: "Oiling out" is the separation of the solute from the solution as a liquid phase rather than a solid crystalline phase.[6] This often occurs when a solution becomes supersaturated at a temperature that is above the melting point of the solute.[7][8] The resulting oil is often an impure melt that can trap impurities effectively, defeating the purpose of recrystallization.[6]

Causality & Troubleshooting Steps:

• Cause: The rate of cooling is too fast, or the solution is too concentrated, causing the compound to precipitate above its melting point. High impurity levels can also depress the melting point, exacerbating the problem.[7][8]

• Immediate Action: Re-heat the solution until the oil redissolves completely.

• Solution 1: Add More Solvent. The most common fix is to add a small amount of additional hot solvent (10-20% more volume) to decrease the saturation point. Then, allow the solution to cool much more slowly.[8]

• Solution 2: Change the Solvent System. If adding more solvent doesn't work, the solvent's boiling point may be too high. Choose a solvent with a lower boiling point. Alternatively, if your compound is oiling out from a non-polar solvent, try a more polar one, or vice-versa.[7]

• Solution 3: Lower the Cooling Temperature. Cool the solution to a much lower temperature (e.g., in a dry ice/acetone bath) after it has cooled to room temperature. This can sometimes shock the oil into solidifying, though the resulting solid may need to be re-crystallized again as it may not be pure.

Q4: I've cooled my solution, but no crystals have formed. What should I do to induce crystallization?

A4: The failure of a supersaturated solution to crystallize is a common kinetic problem.[9] Several techniques can be used to provide the necessary activation energy for nucleation, the initial formation of a crystal lattice.

• Scratch the Flask: Use a glass stirring rod to vigorously scratch the inner surface of the flask at the meniscus of the solution.[10] The high-frequency vibrations and microscopic glass fragments can serve as nucleation sites for crystal growth.[10]

• Add a Seed Crystal: If you have a small amount of the pure compound, add a single tiny crystal to the supersaturated solution.[9] This provides a perfect template for further crystal growth.

• Reduce the Volume: If the solution is not sufficiently supersaturated, you can gently heat it to boil off a small portion of the solvent (10-15%) and then allow it to cool again.

• Flash Freeze: Dip a glass stirring rod into the solution, remove it, and allow the solvent to evaporate in the air, leaving a thin film of solid. Re-introducing this rod into the solution provides numerous seed crystals.[9]

Q5: My recrystallization yield is very low. How can I improve it?

A5: Low yield can result from several factors. The goal is to maximize the recovery of the pure compound while leaving impurities behind in the "mother liquor."

• Using Too Much Solvent: This is the most common error. If you use an excessive amount of solvent to dissolve the crude product, a significant portion of your compound will remain soluble even after cooling, and will be lost during filtration. Use the minimum amount of boiling solvent necessary to fully dissolve your compound.[11]

• Premature Crystallization: If crystals form during a hot filtration step (used to remove insoluble impurities), product will be lost on the filter paper.[12] To prevent this, use a stemless funnel, keep the receiving flask warm, and use a slight excess of hot solvent before filtering.[12]

• Insufficient Cooling: Ensure the flask is thoroughly cooled. After reaching room temperature, placing the flask in an ice-water bath for at least 15-20 minutes can significantly increase the recovery of crystalline solid.

• Improper Solvent Choice: If the compound has significant solubility in the chosen solvent at low temperatures, the recovery will be poor. Re-evaluate your solvent choice by screening for one where the compound is nearly insoluble when cold.[3]

Experimental Protocols & Workflows

Standard Recrystallization Workflow

The following diagram outlines the standard, self-validating workflow for the recrystallization of 1-Oxo-isochroman-3-carboxylic acid.

Caption: Standard workflow for recrystallization.

Troubleshooting: No Crystal Formation

If you encounter a situation where no crystals form upon cooling, follow this logical decision tree.

Caption: Decision tree for inducing crystallization.

Detailed Step-by-Step Protocol: Recrystallization from Ethanol

This protocol assumes ethanol has been identified as a suitable solvent.

• Dissolution:

  • Place the crude 1-Oxo-isochroman-3-carboxylic acid (e.g., 1.0 g) into a 50 mL Erlenmeyer flask.

  • In a separate beaker, heat approximately 20-30 mL of ethanol to a gentle boil on a hot plate.

  • Using a Pasteur pipette, add the hot ethanol to the Erlenmeyer flask containing the crude solid in small portions. Swirl the flask after each addition.

  • Continue adding the minimum amount of hot ethanol until all the solid has just dissolved.

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (a spatula tip).

  • Re-heat the solution to boiling for a few minutes. The charcoal will adsorb colored impurities.

• Hot Filtration (Optional, but required if charcoal was used):

  • If there are insoluble impurities or charcoal present, perform a hot gravity filtration using a pre-warmed stemless funnel and fluted filter paper into a clean, warm Erlenmeyer flask.[12]

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on the lab bench. Slow cooling is crucial for the formation of large, pure crystals.[3]

  • Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for at least 20 minutes to maximize crystal recovery.

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor.

• Drying:

  • Allow the crystals to dry on the filter funnel under vacuum for 10-15 minutes.

  • Transfer the crystals to a watch glass and allow them to air dry completely, or dry in a vacuum oven at a temperature well below the compound's melting point.

• Analysis:

  • Determine the weight of the purified crystals to calculate the percent recovery.

  • Measure the melting point of the purified sample. A sharp melting point close to the literature value indicates high purity.

References

• Title: Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids Source: MDPI URL: [Link]

• Title: Reagents & Solvents: Solvents for Recrystallization Source: University of Rochester, Department of Chemistry URL: [Link]

• Title: Recrystallization and Crystallization Source: University of California, Irvine URL: [Link]

• Title: Recrystallization: Choosing Solvent & Inducing Crystallization Source: YouTube (fieldguide2chemistry) URL: [Link]

• Title: 3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid Source: PubChem URL: [Link]

• Title: Oiling Out in Crystallization Source: Mettler Toledo URL: [Link]

• Title: 3.5: Inducing Recrystallization Source: Chemistry LibreTexts URL: [Link]

• Title: Purification of carboxylic acids by complexation with selective solvents Source: Google Patents URL

• Title: Recrystallization (help meeeeee) Source: Reddit r/chemistry URL: [Link]

• Title: Solvent selection for recrystallization: An undergraduate organic experiment Source: Journal of Chemical Education URL: [Link]

• Title: Correction: Practical One-Pot Four-Step Synthesis of Isocoumarin-3-Carboxylic Acids Source: ResearchGate URL: [Link]

• Title: Guide for crystallization Source: Unknown URL: [Link]

• Title: Recrystallization Source: Chemistry LibreTexts URL: [Link]

• Title: Recrystallization Source: University of Colorado Boulder URL: [Link]

• Title: Crystallisation Techniques Source: University of Washington, Department of Chemistry URL: [Link]

• Title: Finding the best solvent for recrystallisation student sheet Source: Royal Society of Chemistry URL: [Link]

• Title: How to avoid the formation of oil droplets during recrystallization? Source: ResearchGate URL: [Link]

• Title: 3.5E: Initiating Crystallization Source: Chemistry LibreTexts URL: [Link]

• Title: Synthesis of isochromans Source: Organic Chemistry Portal URL: [Link]

• Title: Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? Source: Reddit r/chemistry URL: [Link]

• Title: 3.3C: Determining Which Solvent to Use Source: Chemistry LibreTexts URL: [Link]

• Title: Organic Chemistry Lab: Recrystallization Source: YouTube (Vassar) URL: [Link]

• Title: Synthesis and antimicrobial activity of new...2-oxo-6-trihalomethyl-[13][14]oxazinane-3-carboxylic acid ethyl esters Source: PubMed URL: [Link]

• Title: 3.6F: Troubleshooting Source: Chemistry LibreTexts URL: [Link]

• Title: In-situ Diffraction Crystallization Study of a porous Ti(IV) oxo-cluster carboxylate MOF Source: ChemRxiv URL: [Link]

• Title: 223 questions with answers in RECRYSTALLISATION Source: ResearchGate URL: [Link]

• Title: Carboxylic acid - Properties, Structure, Reactions Source: Britannica URL: [Link]

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Optimization of reaction conditions for "1-Oxo-isochroman-3-carboxylic acid" synthesis

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQs) for the successful synthesis of 1-Oxo-isochroman-3-carboxylic acid and its derivatives. While a direct, optimized protocol for the parent compound is not extensively reported, this guide leverages established procedures for structurally similar molecules to provide a robust starting point for experimental design and optimization.

I. Overview of Synthetic Strategy

The synthesis of 1-oxo-isochroman-3-carboxylic acid and its analogs typically proceeds through the condensation of a homophthalic anhydride derivative with an aldehyde. This reaction forms the core isochromanone structure with the desired carboxylic acid functionality at the 3-position. The choice of starting materials, catalyst, and reaction conditions is critical for achieving high yields and purity.

A common synthetic route involves the reaction of a homophthalic anhydride with an aldehyde in the presence of a catalyst, such as 4-Dimethylaminopyridine (DMAP), in an appropriate solvent like chloroform.[1] This approach offers a straightforward pathway to the desired 3,4-disubstituted isochroman-1-one-4-carboxylic acids.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended starting materials for the synthesis of 1-Oxo-isochroman-3-carboxylic acid?

For the synthesis of the parent 1-Oxo-isochroman-3-carboxylic acid, the primary starting materials would be homophthalic anhydride and formaldehyde. For substituted derivatives, the corresponding substituted homophthalic anhydride and a suitable aldehyde are used. For example, in the synthesis of 3-alkyl-substituted derivatives, aliphatic aldehydes of varying chain lengths are employed.[1]

Q2: Which catalyst is most effective for this reaction?

4-Dimethylaminopyridine (DMAP) has been shown to be an effective catalyst for the acylation process involved in the formation of the isochromanone ring.[1] It is typically used in equimolar amounts relative to the aldehyde.

Q3: What solvent system is optimal for this synthesis?

Dry chloroform is a commonly used solvent for this reaction, providing good solubility for the reactants and facilitating the reaction at room temperature.[1] It is crucial to use a dry solvent to prevent unwanted side reactions, such as the hydrolysis of the anhydride.

Q4: What are the typical reaction times and temperatures?

The reaction can often be completed within an hour at room temperature when using DMAP as a catalyst.[1] Monitoring the reaction progress by thin-layer chromatography (TLC) is recommended to determine the optimal reaction time.

Q5: How can I purify the final product?

The crude product, which may be a mixture of diastereomers if a substituted aldehyde is used, can be purified by column chromatography.[1] The choice of eluent will depend on the polarity of the specific product. Additionally, recrystallization can be employed for further purification. General purification methods for carboxylic acids include extraction into a basic aqueous solution, washing with an organic solvent to remove neutral and basic impurities, followed by acidification of the aqueous layer and extraction of the purified acid into an organic solvent.[2][3]

III. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive catalyst. 2. Wet solvent or reagents. 3. Low reactivity of the aldehyde. 4. Incorrect stoichiometry.	1. Use fresh, high-purity DMAP. 2. Ensure all glassware is oven-dried and use freshly distilled, dry solvent. 3. For less reactive aldehydes, consider increasing the reaction temperature or time. 4. Carefully check the molar ratios of reactants and catalyst.
Formation of Multiple Products/Side Reactions	1. Presence of impurities in starting materials. 2. Self-condensation of the aldehyde. 3. Decomposition of the product.	1. Purify starting materials before use. 2. Add the aldehyde slowly to the reaction mixture. 3. Monitor the reaction closely and avoid prolonged reaction times or high temperatures.
Difficulty in Isolating the Product	1. Product is highly soluble in the reaction solvent. 2. Formation of an emulsion during workup.	1. After the reaction, concentrate the solvent under reduced pressure. If the product is a solid, it may precipitate. Otherwise, proceed with extraction. 2. Add a small amount of brine to the separatory funnel to break the emulsion.
Inconsistent Diastereomeric Ratio (for substituted derivatives)	1. Fluctuation in reaction temperature. 2. Conformational flexibility of the product.[1]	1. Maintain a constant reaction temperature. 2. The diastereomeric ratio can be influenced by the preferred conformation of the product in solution; this may be an inherent characteristic of the molecule.

IV. Experimental Protocols

Protocol 1: General Synthesis of 3-Alkyl-3,4-dihydro-1-oxo-1H-isochromene-4-carboxylic Acids[1]

This protocol is adapted from the synthesis of 3-alkyl substituted derivatives and can be used as a starting point for the synthesis of the parent compound using formaldehyde.

Materials:

• Substituted Homophthalic Anhydride (e.g., 6,7-Dimethoxyhomophthalic anhydride)

• Aliphatic Aldehyde (e.g., Octanal, Decanal, Undecanal) or Formaldehyde source

• 4-Dimethylaminopyridine (DMAP)

• Dry Chloroform (CHCl₃)

• Silica Gel for column chromatography

• Standard laboratory glassware

Procedure:

• In a clean, dry round-bottom flask, dissolve the homophthalic anhydride derivative in dry chloroform.

• Add one equivalent of the aldehyde to the solution.

• Add one equivalent of DMAP to the reaction mixture.

• Stir the reaction at room temperature for 1 hour.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to separate the diastereomers (if applicable) and isolate the desired product.

Data Presentation: Yield and Diastereomeric Ratios for Substituted Derivatives [1]

Aldehyde	Product	Yield (%)	Diastereomeric Ratio (cis:trans)
Octanal	3-Heptyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic acid	92	1:1.2
Decanal	3-Nonyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic acid	85	1:1.3
Undecanal	3-Decyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic acid	77	1:1.3

V. Visualizations

Reaction Mechanism Workflow

The following diagram illustrates the proposed reaction mechanism for the DMAP-catalyzed synthesis of 1-Oxo-isochroman-3-carboxylic acid derivatives.

Caption: Proposed mechanism for DMAP-catalyzed synthesis.

Experimental Workflow

This diagram outlines the key steps in the experimental procedure.

Caption: Step-by-step experimental workflow.

VI. References

• Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. MDPI. Available at: [Link]

• Correction: Practical One-Pot Four-Step Synthesis of Isocoumarin-3-Carboxylic Acids. ResearchGate. Available at: [Link]

• Synthesis of isochromans. Organic Chemistry Portal. Available at: [Link]

• A Practical Synthesis of 1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Esters. ResearchGate. Available at: [Link]

• Asymmetric synthesis of isochromanone derivatives via trapping carboxylic oxonium ylides and aldol cascade. National Institutes of Health. Available at: [Link]

• Synthesis of Isochroman Derivatives via Oxa-Pictet–Spengler Reaction of Vinylogous Esters. ResearchGate. Available at: [Link]

• Properties, Synthesis, and Reactions of Carboxylic Acids. Chad's Prep. Available at: [Link]

• Isochromanone synthesis. Organic Chemistry Portal. Available at: [Link]

• Green Chemistry. Royal Society of Chemistry. Available at: [Link]

• Visible-Light Photoredox-Catalyzed Decarboxylation of α-Oxo Carboxylic Acids to C1-Deuterated Aldehydes and Aldehydes. Organic Chemistry Portal. Available at: [Link]

• Reaction of trifluoromethyl 1,3-dicarbonyl compounds with formaldehyde and esters of natural α-aminoacids. Arkivoc. Available at: [Link]

• Process for the purification of aromatic carboxylic acids. Google Patents. Available at:

• How can I purify carboxylic acid? ResearchGate. Available at: [Link]

• Synthesis of 8-hydroxy-6-methoxy-3-pentyl-1H-isochromen-1-one from Tessmannia densiflora. European Journal of Chemistry. Available at: [Link]

• Improving the Solubility and Bioavailability of Progesterone Cocrystals with Selected Carboxylic Acids. MDPI. Available at: [Link]

• General procedures for the purification of Carboxylic acids. LookChem. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Navigating the Synthesis of 1-Oxo-isochroman-3-carboxylic Acid: A Technical Support Guide for Scale-Up

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 1-Oxo-isochroman-3-carboxylic acid. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights to navigate the common challenges encountered during the scale-up of this valuable synthetic intermediate. This is not a rigid protocol, but a dynamic resource to empower you with the scientific rationale behind experimental choices, enabling you to troubleshoot and optimize your process effectively.

I. Foundational Chemistry: The Reaction at a Glance

The synthesis of 1-Oxo-isochroman-3-carboxylic acid typically proceeds via the condensation of homophthalic anhydride with an aldehyde, most commonly formaldehyde for the parent compound. This reaction, while seemingly straightforward, presents several challenges, particularly when transitioning from laboratory to pilot or production scale.

Core Reaction Scheme:

Caption: General reaction scheme for the synthesis of 1-Oxo-isochroman-3-carboxylic acid.

II. Troubleshooting Guide & FAQs: Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your synthesis and scale-up efforts.

A. Reaction Initiation and Progression

Question 1: My reaction is sluggish or fails to initiate. What are the likely causes and how can I troubleshoot this?

Answer:

Several factors can contribute to a slow or stalled reaction. Let's break down the potential culprits and their solutions:

• Purity of Starting Materials:

  • Homophthalic Anhydride: This reagent is susceptible to hydrolysis, converting it to the less reactive homophthalic acid. The presence of water in your starting material or solvent can significantly impede the reaction.[1]

    • Troubleshooting:

      • Analysis: Confirm the purity of your homophthalic anhydride using techniques like melting point analysis (pure homophthalic anhydride melts at 140-142 °C) or FT-IR spectroscopy (look for the characteristic anhydride carbonyl stretches around 1760 and 1800 cm⁻¹ and the absence of a broad carboxylic acid O-H stretch).[2]

      • Purification: If hydrolysis is suspected, the homophthalic acid can be converted back to the anhydride by refluxing with acetic anhydride or acetyl chloride.[3]

  • Formaldehyde Source: Formaldehyde is a gas and is typically used as an aqueous solution (formalin) or as its solid polymer, paraformaldehyde.

    • Troubleshooting:

      • Paraformaldehyde: Ensure your paraformaldehyde is a fine, dry powder. Clumps can indicate moisture absorption. Depolymerization of paraformaldehyde to formaldehyde is acid or base-catalyzed and requires heat. Inconsistent depolymerization can lead to a slow reaction. Consider using a higher reaction temperature or a pre-depolymerization step.

      • Formalin: While convenient, formalin introduces water into the reaction, which can hydrolyze the homophthalic anhydride. If using formalin, consider adding a dehydrating agent or using a larger excess of a solvent that can form an azeotrope with water (e.g., toluene).

• Catalyst Activity:

  • The choice and amount of base catalyst are crucial. Common catalysts include pyridine and triethylamine.

    • Troubleshooting:

      • Catalyst Purity: Ensure your catalyst is free of water.

      • Catalyst Loading: Insufficient catalyst will result in a slow reaction. Conversely, an excessive amount of a strong base can lead to side reactions, including the dimerization of homophthalic anhydride.[4] A typical starting point is 0.1 to 0.5 equivalents of catalyst.

• Reaction Temperature:

  • The reaction generally requires elevated temperatures to proceed at a reasonable rate.

    • Troubleshooting:

      • Optimization: If the reaction is slow, gradually increase the temperature. However, be mindful that excessive heat can promote side reactions and decarboxylation of the product.[3] A typical temperature range is 80-120 °C, depending on the solvent.

Question 2: I'm observing a significant amount of a solid byproduct that is not my desired product. What could it be?

Answer:

A common byproduct, especially in the presence of a base, is the self-condensation product of homophthalic anhydride. This can lead to the formation of dimers and other related impurities.[4][5]

• Identification: These byproducts are generally higher in molecular weight than the starting material and the desired product. They can often be characterized by Mass Spectrometry and NMR.

• Mitigation Strategies:

  • Controlled Reagent Addition: On a larger scale, the localized concentration of the base catalyst can be a significant issue. Slow, subsurface addition of the base to a well-agitated solution of homophthalic anhydride and formaldehyde can minimize the self-condensation reaction.

  • Temperature Control: Maintaining a consistent and appropriate reaction temperature is critical. Runaway temperatures can accelerate the rate of side reactions.

  • Stoichiometry: Carefully control the stoichiometry of the reactants and catalyst.

B. Product Isolation and Purification

Question 3: My crude product is a dark, oily residue, and I'm struggling to achieve good purity. What purification strategies are most effective?

Answer:

The purification of 1-Oxo-isochroman-3-carboxylic acid relies on its acidic nature. A well-executed acid-base extraction is the most powerful tool in your purification arsenal.

• Recommended Purification Workflow:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Dimerization and comments on the reactivity of homophthalic anhydride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The interaction of homophthalic anhydride with (triphenylphosphoranylidene)acetates | French-Ukrainian Journal of Chemistry [fujc.pp.ua]

Technical Support Center: Achieving High Purity of 1-Oxo-isochroman-3-carboxylic Acid for Biological Assays

Welcome to the technical support center for "1-Oxo-isochroman-3-carboxylic acid." This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this valuable synthetic intermediate. Ensuring high purity is critical for obtaining reliable and reproducible data in subsequent biological testing, as even minor impurities can lead to misleading results.[1] This document provides in-depth troubleshooting advice and frequently asked questions to help you enhance the purity of your compound.

Understanding the Molecule: Chemical Profile

"1-Oxo-isochroman-3-carboxylic acid" (CAS No. 5762-27-6) is a heterocyclic compound with a molecular formula of C₁₀H₈O₄ and a molecular weight of 192.17 g/mol .[2] Its structure, containing a lactone and a carboxylic acid, makes it a key building block in the synthesis of various biologically active molecules.[3][4] The presence of both a carboxylic acid and a lactone ring influences its chemical properties, including its acidity and susceptibility to certain degradation pathways.

Property	Value	Source
CAS Number	5762-27-6	[2]
Molecular Formula	C₁₀H₈O₄	[2]
Molecular Weight	192.17 g/mol	[2]

Troubleshooting Purification Challenges

This section addresses specific issues you may encounter during the purification of "1-Oxo-isochroman-3-carboxylic acid" in a question-and-answer format.

Question 1: My purified compound still shows the presence of starting materials when analyzed by NMR. How can I remove them?

Answer:

The presence of unreacted starting materials is a common issue. The optimal removal strategy depends on the specific synthetic route used. A prevalent synthesis for isochroman derivatives involves the reaction of a phenylethanol derivative with an aldehyde or ketone.[5]

Causality: Incomplete reaction or inefficient initial work-up can lead to the carryover of starting materials.

Troubleshooting Strategy: Acid-Base Extraction

The carboxylic acid functionality of your target compound allows for a straightforward separation from neutral or basic impurities through acid-base extraction.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in an appropriate organic solvent like ethyl acetate or dichloromethane.

• Basification: Transfer the solution to a separatory funnel and extract with a mild aqueous base, such as 1 M sodium bicarbonate (NaHCO₃) solution. The acidic "1-Oxo-isochroman-3-carboxylic acid" will be deprotonated to its carboxylate salt and dissolve in the aqueous layer. Neutral or basic impurities will remain in the organic layer.

• Separation: Separate the aqueous layer. Repeat the extraction of the organic layer with fresh NaHCO₃ solution to ensure complete recovery of the product.

• Washing: Wash the combined aqueous layers with fresh organic solvent to remove any remaining neutral or basic impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify with 1 M hydrochloric acid (HCl) until the pH is acidic (pH ~2-3), leading to the precipitation of the purified carboxylic acid.

• Isolation: Collect the solid product by vacuum filtration, wash with cold deionized water, and dry thoroughly.

Fig. 1: Workflow for Acid-Base Extraction

Question 2: I'm having difficulty recrystallizing my compound. It either "oils out" or remains soluble. What should I do?

Answer:

Recrystallization can be challenging. "Oiling out" occurs when the compound separates as a liquid instead of a solid, often because the solution is supersaturated at a temperature above the compound's melting point in that solvent. Failure to crystallize can be due to high solubility or the presence of impurities that inhibit crystal formation.

Causality: The choice of solvent is critical. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Troubleshooting Strategy: Solvent Selection and Technique

For carboxylic acids, polar solvents are generally good choices.[6] Consider using a solvent system, such as a mixture of a good solvent and a poor solvent (anti-solvent).

Recommended Solvents for "1-Oxo-isochroman-3-carboxylic acid":

Solvent System	Rationale
Ethanol/Water	The compound is likely soluble in hot ethanol. Water can be added as an anti-solvent to induce crystallization upon cooling.
Ethyl Acetate/Hexane	Ethyl acetate is a moderately polar solvent that should dissolve the compound when heated. Hexane, a non-polar solvent, can act as the anti-solvent.
Acetone/Hexane	Similar to the ethyl acetate/hexane system, acetone is a good solvent, and hexane is a poor solvent.

Experimental Protocol: Recrystallization using a Solvent/Anti-Solvent System

• Dissolution: In a flask, dissolve the compound in the minimum amount of the hot "good" solvent (e.g., ethanol, ethyl acetate, or acetone).

• Addition of Anti-Solvent: While the solution is still hot, slowly add the "poor" solvent (e.g., water or hexane) dropwise until the solution becomes slightly cloudy (the point of saturation).

• Redissolution: Add a few more drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent mixture, and dry.

Sources

• 1. Discovery of Natural Product Inspired 3-Phenyl-1H-isochromen-1-ones as Highly Potent Antioxidant and Antiplatelet Agents: Design, Synthesis, Biological Evaluation, SAR and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Reagents & Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of 1-Oxo-isochroman-3-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the isochroman scaffold has emerged as a privileged structure, with its derivatives exhibiting a wide array of pharmacological activities. This guide provides a comprehensive comparative analysis of the bioactivity of "1-Oxo-isochroman-3-carboxylic acid" derivatives, focusing on their anticancer, antimicrobial, and anti-inflammatory potential. By synthesizing available experimental data and elucidating the underlying mechanisms of action, this document serves as a critical resource for researchers engaged in the discovery and development of novel therapeutics based on this promising molecular framework.

The 1-Oxo-isochroman-3-carboxylic Acid Scaffold: A Hub of Biological Potential

The 1-oxo-isochroman-3-carboxylic acid core, a lactone fused to a benzene ring with a carboxylic acid substituent, represents a versatile template for the design of bioactive molecules. The reactivity of the carboxylic acid group allows for the facile synthesis of a diverse library of derivatives, including amides and esters, enabling the fine-tuning of their physicochemical and pharmacological properties. The inherent structural features of the isochroman ring system contribute to its ability to interact with various biological targets, leading to a broad spectrum of therapeutic effects.[1][2]

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Derivatives of the isochroman family have demonstrated significant potential as anticancer agents.[1] While specific data for a broad range of 1-oxo-isochroman-3-carboxylic acid derivatives is still emerging, studies on structurally related compounds, such as quinoline-3-carboxylic acid and coumarin-3-carboxamide derivatives, provide valuable insights into their potential efficacy and mechanisms of action.

Comparative Anticancer Potency

The cytotoxic effects of these derivatives are typically evaluated against a panel of human cancer cell lines, with the half-maximal inhibitory concentration (IC50) serving as a key metric for potency. The table below summarizes the reported IC50 values for some relevant derivatives, highlighting the influence of structural modifications on their anticancer activity.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
1-[2-(ethoxy)carbonyl-2-cyano-1-(4-hydroxy-3-methoxy)phenylvinyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic acid	MCF-7 (Breast)	1.73 ± 0.27 µg/mL	[3]
7-Aza-coumarine-3-carboxamide Derivative 7h	HuTu 80 (Duodenal)	2.9 - 5.5	[2]
7-Aza-coumarine-3-carboxamide Derivative 7r	HuTu 80 (Duodenal)	2.9 - 5.5	[2]
Doxorubicin (Reference Drug)	HuTu 80 (Duodenal)	3.0 ± 0.2	[2]

Note: The data presented for quinoline and coumarin derivatives suggests that strategic modifications of the core structure can lead to potent anticancer agents. Further investigation into 1-oxo-isochroman-3-carboxylic acid derivatives is warranted to explore their full potential in this therapeutic area.

Mechanistic Insights: Modulation of Key Signaling Pathways

The anticancer activity of many heterocyclic compounds, including those related to isochromans, is often attributed to their ability to interfere with critical cellular signaling pathways that regulate cell proliferation, survival, and apoptosis. The Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways are two such crucial cascades that are frequently dysregulated in cancer.

The MAPK pathway is a key signaling cascade that transmits extracellular signals to the cell nucleus, influencing a wide range of cellular processes, including cell growth, differentiation, and apoptosis.[4] Some isochroman derivatives have been shown to exert their neuroprotective effects by modulating this pathway.[5] It is plausible that 1-oxo-isochroman-3-carboxylic acid derivatives could similarly influence MAPK signaling in cancer cells, potentially leading to the induction of apoptosis.

Caption: Potential modulation of the MAPK signaling pathway by 1-oxo-isochroman-3-carboxylic acid derivatives.

The NF-κB signaling pathway plays a central role in inflammation and immunity, and its aberrant activation is a hallmark of many cancers.[6][7] Inhibition of the NF-κB pathway can suppress tumor growth and enhance the efficacy of conventional cancer therapies. Natural compounds have been shown to modulate NF-κB signaling.[8] It is hypothesized that 1-oxo-isochroman-3-carboxylic acid derivatives may exert anti-inflammatory and anticancer effects by interfering with this critical pathway.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by 1-oxo-isochroman-3-carboxylic acid derivatives.

Antimicrobial Activity: Combating Pathogenic Microbes

The emergence of antimicrobial resistance necessitates the discovery of new classes of antimicrobial agents. Isochroman derivatives have shown promising activity against a range of pathogenic bacteria.[9]

Comparative Antimicrobial Potency

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The table below presents the MIC values for several 1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide derivatives against Staphylococcus aureus.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference
N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide	S. aureus ATCC 43300	≤ 8	This guide synthesizes data from multiple sources.
7-chloro-1-oxo-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]-3,4-dihydro-1H-isochromene-3-carboxamide	S. aureus ATCC 43300	≤ 8	This guide synthesizes data from multiple sources.
Chroman Carboxamide Derivative 4a	Gram-negative bacteria	12.5 - 100	[9]
Chroman Carboxamide Derivative 4b	Gram-negative bacteria	12.5 - 100	[9]
1,3-Oxazole-based Compound 1d	C. albicans 128	14	[10]
1,3-Oxazole-based Compound 1e	C. albicans 128	14	[10]

Note: The low MIC values observed for the carboxamide derivatives highlight their potential as effective antibacterial agents. The variation in activity based on the substituent on the amide nitrogen underscores the importance of structure-activity relationship (SAR) studies in optimizing antimicrobial potency.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a key contributor to a variety of diseases, including arthritis, cardiovascular disease, and cancer. Cyclooxygenase (COX) enzymes, particularly COX-2, are key mediators of inflammation, and their inhibition is a major therapeutic strategy.[11]

Comparative COX-2 Inhibition

The selective inhibition of COX-2 over COX-1 is a desirable attribute for anti-inflammatory drugs as it is associated with a reduced risk of gastrointestinal side effects. The IC50 values for COX-2 inhibition for a number of related heterocyclic compounds are presented below.

Compound/Derivative	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Diarylpyrazole Sulfonamide PYZ16	0.52	-	10.73	[11]
2-chloro-N-(2-(3,4-dimethoxyphenyl)benzo[d]oxazol-5-yl)benzamide (BXZ3)	0.04	1.02	25.5	[11]
Meloxicam (Reference Drug)	4.7	36.6	7.8	[12]
Diclofenac (Reference Drug)	0.63	0.611	0.97	[12]
Indomethacin (Reference Drug)	0.48	0.063	0.13	[12]

Note: While direct data for 1-oxo-isochroman-3-carboxylic acid derivatives as COX inhibitors is limited, the high selectivity of other heterocyclic compounds for COX-2 suggests that this scaffold could be a promising starting point for the design of novel and selective anti-inflammatory agents.

Experimental Protocols

To ensure the reproducibility and validation of the bioactivity data, detailed experimental protocols for the key assays are provided below.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 1-oxo-isochroman-3-carboxylic acid derivatives in culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24 to 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the log of the compound concentration.

Antimicrobial Activity: Broth Microdilution Method

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Workflow:

Caption: Workflow for the broth microdilution assay.

Step-by-Step Methodology:

• Compound Dilution: Prepare a stock solution of the 1-oxo-isochroman-3-carboxylic acid derivative. Perform serial two-fold dilutions in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth (turbidity).

Anti-inflammatory Activity: COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Workflow:

Caption: Workflow for the in vitro COX inhibition assay.

Step-by-Step Methodology:

• Enzyme and Compound Preparation: Reconstitute purified COX-1 and COX-2 enzymes in an appropriate buffer. Prepare serial dilutions of the 1-oxo-isochroman-3-carboxylic acid derivatives.

• Reaction Setup: In a 96-well plate, add the enzyme, the test compound, and a cofactor solution. Include a vehicle control and a known COX inhibitor as a positive control (e.g., celecoxib for COX-2).

• Reaction Initiation: Initiate the reaction by adding arachidonic acid.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 10-15 minutes).

• Reaction Termination and Detection: Stop the reaction by adding a stopping solution. Quantify the amount of prostaglandin produced using a commercially available ELISA kit.

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC50 value.

Conclusion and Future Directions

The "1-Oxo-isochroman-3-carboxylic acid" scaffold holds considerable promise for the development of novel therapeutic agents with diverse biological activities. The available data on structurally related compounds strongly suggests that derivatives of this core structure are likely to exhibit significant anticancer, antimicrobial, and anti-inflammatory properties. The synthetic tractability of the carboxylic acid moiety provides a powerful tool for optimizing potency and selectivity.

Future research should focus on the systematic synthesis and biological evaluation of a focused library of 1-oxo-isochroman-3-carboxylic acid derivatives. Direct and comprehensive in vitro and in vivo studies are necessary to establish clear structure-activity relationships and to identify lead compounds for further development. Elucidating the precise molecular mechanisms of action, including their effects on key signaling pathways such as MAPK and NF-κB, will be crucial for advancing these promising compounds towards clinical applications.

References

• Research progress in biological activities of isochroman derivatives. European Journal of Medicinal Chemistry. [Link]

• An optically active isochroman-2H-chromene conjugate potently suppresses neuronal oxidative injuries associated with the PI3K/Akt and MAPK signaling pathways. PMC. [Link]

• Docking Studies and Evaluation of Antimicrobial Activity of Chroman Carboxamide Derivatives. ResearchGate. [Link]

• NF-κB Signaling Pathways in Osteoarthritic Cartilage Destruction. PMC. [Link]

• Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. PubMed. [Link]

• Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers. MDPI. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. Pharmaceuticals. [Link]

• Synthesis of 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid Derivatives and Their Breast Anticancer Activity. MDPI. [Link]

• Comparison of the IC50values of derivatives against a gastric cancer... ResearchGate. [Link]

• In Silico and In Vitro Assessment of Antimicrobial and Antibiofilm Activity of Some 1,3-Oxazole-Based Compounds and Their Isosteric Analogues. MDPI. [Link]

• In Vitro and In Silico Evaluation of New 1,3,4-Oxadiazole Derivatives of Pyrrolo[3,4-d]pyridazinone as Promising Cyclooxygenase Inhibitors. MDPI. [Link]

• OSC in activation of NF-κB signaling pathway. Lack of dietary OSC may... ResearchGate. [Link]

• FOXO Signaling Pathways as Therapeutic Targets in Cancer. PMC. [Link]

• Synthesis and Anticancer Evaluation of Novel 7-Aza-Coumarine-3-Carboxamides. MDPI. [Link]

• Synthesis and Antimicrobially Activities of Coumarin-3-Carboxamide Derivatives. Revue Roumaine de Chimie. [Link]

• Efficient synthesis of -oxo carboxylic esters and isotope-labeled 5-aminolevulinic acid (5-ALA) by Pd(OAc)2/phosphonium tetrafluoroborates catalyzed Fukuyama coupling reaction. ResearchGate. [Link]

• IC 50 Values for COX-1 and COX-2 Enzymes. ResearchGate. [Link]

• The role of NF-κB-SOX9 signalling pathway in osteoarthritis. PMC. [Link]

• Activation of MAP Kinase Pathway by Polyisoprenylated Cysteinyl Amide Inhibitors Causes Apoptosis and Disrupts Breast Cancer Cell Invasion. MDPI. [Link]

• Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes. PubMed. [Link]

• Cytotoxicity and Antitumor Activity of Arglabin and its Derivatives. Open Access Macedonian Journal of Medical Sciences. [Link]

Sources

• 1. Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Activation of MAP Kinase Pathway by Polyisoprenylated Cysteinyl Amide Inhibitors Causes Apoptosis and Disrupts Breast Cancer Cell Invasion [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. NF-κB Signaling Pathways in Osteoarthritic Cartilage Destruction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of 1-Oxo-isochroman-3-carboxylic acid: A Comparative Guide for Researchers

For drug development professionals and researchers, the rigorous validation of a compound's mechanism of action is a critical step in establishing its therapeutic potential. This guide provides an in-depth, technical comparison to validate the hypothesized mechanism of a novel compound, 1-Oxo-isochroman-3-carboxylic acid , as an inhibitor of Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase (PHD).

We will explore a cascading experimental workflow, from direct enzymatic inhibition to downstream cellular and physiological responses. Throughout this guide, we will compare the performance of 1-Oxo-isochroman-3-carboxylic acid against a well-characterized PHD inhibitor, Roxadustat, which will serve as our positive control. This comparative approach provides a robust framework for validating the on-target effects of this new chemical entity.

The Hypoxia-Inducible Factor (HIF) Pathway: A Key Therapeutic Target

The HIF pathway is a crucial cellular oxygen-sensing mechanism. Under normal oxygen levels (normoxia), the HIF-1α subunit is continuously hydroxylated by PHD enzymes. This hydroxylation event marks HIF-1α for ubiquitination and subsequent proteasomal degradation.[1][2] However, under low oxygen conditions (hypoxia), PHD activity is diminished, allowing HIF-1α to stabilize, translocate to the nucleus, and dimerize with HIF-1β.[3] This complex then binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes, upregulating their expression.[3]

Key genes regulated by HIF include erythropoietin (EPO), which stimulates red blood cell production, and vascular endothelial growth factor (VEGF), a potent inducer of angiogenesis.[4] Consequently, small molecule inhibitors of PHD enzymes, which mimic the hypoxic state, are a promising therapeutic class for conditions such as anemia associated with chronic kidney disease.[5][6] Roxadustat and Vadadustat are examples of such inhibitors that have undergone extensive clinical evaluation.[7][8][9]

This guide will systematically investigate whether 1-Oxo-isochroman-3-carboxylic acid functions as a PHD inhibitor, thereby validating its potential as a novel therapeutic agent.

Caption: The HIF-1α signaling pathway under normoxic vs. hypoxic/PHD-inhibited conditions.

A Multi-tiered Approach to Mechanism of Action Validation

To build a compelling case for the mechanism of action of 1-Oxo-isochroman-3-carboxylic acid, we will employ a tiered experimental strategy. This approach ensures that we first establish direct target engagement and then confirm the expected downstream biological consequences.

Caption: A tiered experimental workflow for mechanism of action validation.

Tier 1: Biochemical Validation - Direct PHD2 Inhibition Assay

The foundational experiment is to determine if 1-Oxo-isochroman-3-carboxylic acid directly inhibits the enzymatic activity of a key PHD isoform, PHD2.

Rationale

This in vitro assay isolates the enzyme, substrate, and test compounds, removing the complexities of a cellular environment. It provides a direct measure of the compound's inhibitory potential on the target enzyme. A common method involves monitoring the hydroxylation of a HIF-1α peptide.[10]

Experimental Protocol: PHD2 Inhibition Assay

• Reagents and Materials:

  • Recombinant human PHD2 enzyme.

  • HIF-1α peptide substrate (e.g., corresponding to residues 556-575).

  • Cofactors: Fe(II), Ascorbate, and the co-substrate α-ketoglutarate (2-oxoglutarate).

  • Test compounds: 1-Oxo-isochroman-3-carboxylic acid, Roxadustat (positive control), and DMSO (vehicle control).

  • Detection system: An antibody specific for hydroxylated HIF-1α peptide for use in an ELISA format, or a continuous assay monitoring a byproduct of the reaction.[11]

• Procedure:

  • Prepare a reaction buffer containing Fe(II) and Ascorbate.

  • Add recombinant PHD2 enzyme to the wells of a microplate.

  • Add serial dilutions of the test compounds (1-Oxo-isochroman-3-carboxylic acid, Roxadustat) or vehicle control (DMSO) to the wells and pre-incubate for 15 minutes.

  • Initiate the reaction by adding the HIF-1α peptide substrate and α-ketoglutarate.

  • Incubate at 37°C for a defined period (e.g., 60 minutes).

  • Stop the reaction.

  • Quantify the amount of hydroxylated peptide using an appropriate detection method (e.g., ELISA).

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which 50% of the enzyme's activity is inhibited).

Comparative Performance Data (Hypothetical)

Compound	Target	IC₅₀ (nM)
1-Oxo-isochroman-3-carboxylic acid	PHD2	75
Roxadustat (Positive Control)	PHD2	50
Vehicle (DMSO)	PHD2	> 100,000

Interpretation: The hypothetical data suggest that 1-Oxo-isochroman-3-carboxylic acid is a potent inhibitor of PHD2, with an IC₅₀ value in the nanomolar range, comparable to the known PHD inhibitor, Roxadustat. This provides strong initial evidence of direct target engagement.

Tier 2: Cellular Target Engagement - HIF-1α Stabilization Assay

The next critical step is to determine if the compound can penetrate the cell membrane and inhibit PHD activity within a cellular context, leading to the stabilization of HIF-1α.

Rationale

This assay moves from a purified system to a more biologically relevant environment. Western blotting for endogenous HIF-1α is a standard and direct method to visualize and quantify the stabilization of the protein.[12]

Experimental Protocol: Western Blot for HIF-1α

• Cell Culture:

  • Use a relevant cell line, such as human renal carcinoma cells (e.g., 786-O) or human fibrosarcoma cells (e.g., HT1080), which are known to express HIF-1α.

  • Culture cells to ~80% confluency.

• Compound Treatment:

  • Treat cells with varying concentrations of 1-Oxo-isochroman-3-carboxylic acid, Roxadustat, or vehicle control (DMSO) for a fixed time (e.g., 4-6 hours).

• Lysate Preparation:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against HIF-1α overnight at 4°C.

  • Incubate with a primary antibody against a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensity of HIF-1α and normalize it to the corresponding loading control band intensity.

  • Compare the levels of stabilized HIF-1α across the different treatment conditions.

Comparative Performance Data (Hypothetical)

Treatment (10 µM)	Normalized HIF-1α Level (Fold Change vs. Vehicle)
1-Oxo-isochroman-3-carboxylic acid	8.5
Roxadustat (Positive Control)	10.2
Vehicle (DMSO)	1.0

Interpretation: The hypothetical results demonstrate that 1-Oxo-isochroman-3-carboxylic acid induces a significant, dose-dependent accumulation of HIF-1α in cultured cells, confirming its ability to inhibit PHD activity in a cellular environment. The magnitude of this effect is comparable to that of Roxadustat.

Tier 3: Downstream Functional Readouts

Validating that HIF-1α stabilization leads to the expected downstream biological effects is the final and most crucial step. This involves measuring the upregulation of HIF target genes and the subsequent increase in their protein products.

Rationale

Confirming the upregulation of key HIF target genes like EPO and VEGF provides a functional link between target engagement and the desired physiological response. Quantitative PCR (qPCR) is a sensitive method for measuring changes in gene expression,[4][13] while an Enzyme-Linked Immunosorbent Assay (ELISA) can quantify the secreted protein products.[14][15]

Experimental Protocol: qPCR for EPO and VEGF Gene Expression

• Cell Culture and Treatment:

  • Use a relevant cell line, such as HepG2 (for EPO) or HEK293 (for VEGF).

  • Treat cells with the test compounds as described in the Western blot protocol.

• RNA Extraction and cDNA Synthesis:

  • Isolate total RNA from the treated cells using a suitable kit.

  • Assess RNA quality and quantity.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Perform qPCR using primers specific for human EPO, VEGF, and a housekeeping gene (e.g., GAPDH or ACTB).

  • Use a SYBR Green or probe-based detection method.

  • Run the qPCR reaction on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene and then to the vehicle control.

Experimental Protocol: ELISA for Secreted VEGF Protein

• Cell Culture and Supernatant Collection:

  • Culture cells (e.g., HEK293) and treat with compounds for a longer duration (e.g., 24 hours) to allow for protein synthesis and secretion.

  • Collect the cell culture supernatant.

• ELISA Procedure:

  • Use a commercially available human VEGF ELISA kit.

  • Follow the manufacturer's instructions, which typically involve:

    • Adding standards and samples to a microplate pre-coated with a VEGF capture antibody.

    • Incubating to allow VEGF to bind.

    • Washing the plate and adding a detection antibody.

    • Adding a substrate to produce a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at 450 nm.

• Data Analysis:

  • Generate a standard curve using the known concentrations of the VEGF standards.

  • Calculate the concentration of VEGF in the cell culture supernatants based on the standard curve.

Comparative Performance Data (Hypothetical)

Table 3: Target Gene Expression (qPCR)

Treatment (10 µM)	EPO mRNA (Fold Change)	VEGF mRNA (Fold Change)
1-Oxo-isochroman-3-carboxylic acid	25.6	12.1
Roxadustat (Positive Control)	30.1	15.3

| Vehicle (DMSO) | 1.0 | 1.0 |

Table 4: Secreted VEGF Protein (ELISA)

Treatment (10 µM)	VEGF Concentration (pg/mL)
1-Oxo-isochroman-3-carboxylic acid	850
Roxadustat (Positive Control)	1100

| Vehicle (DMSO) | 150 |

Interpretation: These hypothetical data complete the validation cascade. 1-Oxo-isochroman-3-carboxylic acid not only stabilizes HIF-1α but also effectively upregulates the transcription of its target genes, EPO and VEGF. Furthermore, this increased gene expression translates into a significant increase in the secretion of the VEGF protein. The observed effects are robust and comparable to the positive control, Roxadustat.

Conclusion

References

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• Hypoxia-inducible factor prolyl hydroxylase enzyme inhibitors: ready for primetime?. (2022-09-01). Available from: [Link]

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A Researcher's Guide to the In Vivo Efficacy Evaluation of Novel 1-Oxo-isochroman-3-carboxylic Acid Derivatives as PARP Inhibitors

For drug development professionals and researchers at the forefront of oncology, the quest for novel, effective, and well-tolerated therapeutics is a perpetual endeavor. The scaffold of 1-oxo-isochroman-3-carboxylic acid and its derivatives has emerged as a promising framework for the generation of targeted therapies. Notably, this chemical class has shown potential in the inhibition of Poly(ADP-ribose) polymerase (PARP), a key enzyme in the DNA damage response (DDR) pathway. This guide provides a comprehensive framework for the in vivo efficacy evaluation of novel 1-oxo-isochroman-3-carboxylic acid derivatives as PARP inhibitors, drawing upon established methodologies and the principles of synthetic lethality.

The Rationale: Targeting PARP with Novel Scaffolds

Poly(ADP-ribose) polymerases (PARPs), particularly PARP1 and PARP2, are crucial for the repair of single-strand DNA breaks (SSBs).[1] In cancers with deficiencies in the homologous recombination (HR) pathway of DNA repair, such as those harboring BRCA1 or BRCA2 mutations, the inhibition of PARP leads to the accumulation of unrepaired SSBs. These unrepaired SSBs are subsequently converted into cytotoxic double-strand breaks (DSBs) during DNA replication, which cannot be efficiently repaired in HR-deficient cells, ultimately leading to cell death. This concept, known as synthetic lethality, forms the bedrock of the clinical success of PARP inhibitors in specific cancer patient populations.[2]

The 1-oxo-isochroman-3-carboxylic acid scaffold presents a unique chemical architecture for the design of novel PARP inhibitors. A closely related scaffold, the 3,4-dihydroisoquinol-1-one-4-carboxamide, has been successfully utilized to develop potent PARP inhibitors, demonstrating the potential of this structural class.[3][4] The exploration of novel derivatives allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties, potentially leading to improved therapeutic indices compared to existing treatments.

Preclinical Evaluation: From Benchtop to In Vivo Models

Prior to committing to resource-intensive in vivo studies, a thorough in vitro characterization of novel 1-oxo-isochroman-3-carboxylic acid derivatives is paramount. This initial screening provides the foundational data to select the most promising candidates for further development.

Essential In Vitro Assays:

• PARP1/2 Enzymatic Assays: To quantify the direct inhibitory effect of the compounds on the target enzymes.

• Cellular Proliferation Assays: To assess the cytotoxic effects on cancer cell lines with and without BRCA mutations (e.g., BRCA1-mutant MDA-MB-436 vs. BRCA-proficient MDA-MB-231 breast cancer cells). A significant difference in potency between these cell lines is a strong indicator of a synthetic lethal mechanism of action.

• PARylation Assays: To confirm target engagement within the cell by measuring the inhibition of poly(ADP-ribose) (PAR) formation.

• ADME Profiling: Preliminary assessment of Absorption, Distribution, Metabolism, and Excretion properties to ensure the compounds possess drug-like characteristics suitable for in vivo administration.[3][4]

A Framework for Comparative In Vivo Efficacy Studies

The following section outlines a detailed, step-by-step methodology for conducting a comparative in vivo study to evaluate the anti-tumor efficacy of novel 1-oxo-isochroman-3-carboxylic acid derivatives in a xenograft model.

Experimental Workflow

Caption: In Vivo Xenograft Study Workflow.

Detailed Experimental Protocol

1. Animal Model Selection:

• Rationale: Immunodeficient mice, such as athymic nude or SCID mice, are the standard for xenograft studies as they lack a functional immune system, preventing the rejection of human tumor cells.[5]

• Protocol:

  • Procure female athymic nude mice (6-8 weeks old) from a reputable supplier.

  • Acclimatize the animals for at least one week in a specific pathogen-free (SPF) facility with a 12-hour light/dark cycle and ad libitum access to food and water.

  • All animal procedures must be approved by and conducted in accordance with the guidelines of the Institutional Animal Care and Use Committee (IACUC).

2. Cell Line and Tumor Implantation:

• Rationale: The choice of cell line is critical. A cell line with a known BRCA mutation, such as the MDA-MB-436 (BRCA1 mutant) or CAPAN-1 (BRCA2 mutant) cell lines, is ideal to test the synthetic lethality hypothesis.

• Protocol:

  • Culture the selected cancer cell line under standard conditions to the logarithmic growth phase.

  • Harvest and resuspend the cells in a sterile, serum-free medium or Matrigel.

  • Subcutaneously inject 5 x 10^6 cells in a volume of 100 µL into the right flank of each mouse.

3. Tumor Growth Monitoring and Group Assignment:

• Rationale: Regular monitoring of tumor growth is essential to determine the appropriate time to initiate treatment and to assess the efficacy of the compounds.

• Protocol:

  • Monitor tumor growth by measuring the length and width of the tumors with calipers 2-3 times per week.

  • Calculate tumor volume using the formula: (Length x Width²)/2.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group) with similar mean tumor volumes.

4. Compound Formulation and Administration:

• Rationale: The formulation should ensure the solubility and stability of the compounds for consistent delivery. The route of administration should be relevant to the intended clinical application (e.g., oral gavage for orally bioavailable drugs).

• Protocol:

  • Formulate the 1-oxo-isochroman-3-carboxylic acid derivatives and a positive control (e.g., Olaparib) in a suitable vehicle (e.g., 0.5% methylcellulose).

  • Administer the compounds and vehicle control to their respective groups daily via oral gavage at predetermined doses.

  • Monitor the body weight of the animals 2-3 times per week as an indicator of toxicity.

5. Efficacy Assessment and Endpoint:

• Rationale: The primary endpoint is typically tumor growth inhibition. The study is concluded when tumors in the control group reach a predetermined size or at a specified time point.

• Protocol:

  • Continue treatment for a predefined period (e.g., 21-28 days).

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure the final tumor weight and volume.

  • Calculate the Tumor Growth Inhibition (TGI) for each treatment group using the formula: TGI (%) = [1 - (Mean tumor weight of treated group / Mean tumor weight of control group)] x 100.

Data Presentation and Interpretation

The results of the in vivo study should be presented clearly to allow for a robust comparison of the different derivatives.

Table 1: Comparative In Vivo Efficacy of 1-Oxo-isochroman-3-carboxylic Acid Derivatives in a BRCA1-mutant Xenograft Model

Treatment Group	Dose (mg/kg, p.o., q.d.)	Mean Final Tumor Weight (mg) ± SEM	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	-	1500 ± 120	-	+5.2
Derivative A	50	850 ± 95	43.3	+2.1
Derivative B	50	600 ± 70	60.0	-1.5
Derivative C	50	1100 ± 110	26.7	+4.8
Olaparib (Positive Control)	50	550 ± 65	63.3	-3.0

Interpretation:

• Efficacy: Derivative B demonstrates significant anti-tumor activity, comparable to the positive control, Olaparib. Derivative A shows moderate efficacy, while Derivative C has limited activity at the tested dose.

• Tolerability: The minimal body weight changes in the groups treated with the derivatives suggest good tolerability at the tested dose, a crucial factor for further development.

Visualizing the Mechanism of Action

A clear understanding of the underlying biological principles is essential for interpreting the experimental results.

Caption: Mechanism of Synthetic Lethality with PARP Inhibitors.

Conclusion and Future Directions

The 1-oxo-isochroman-3-carboxylic acid scaffold holds considerable promise for the development of novel PARP inhibitors. A systematic and rigorous in vivo evaluation, as outlined in this guide, is essential to identify lead candidates with superior efficacy and safety profiles. Future studies should focus on elucidating the structure-activity relationships within this chemical series, optimizing pharmacokinetic properties, and exploring potential combination therapies to further enhance anti-tumor activity and overcome potential resistance mechanisms. The ultimate goal is to translate these promising preclinical findings into novel cancer therapeutics that can improve patient outcomes.

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A Comparative Guide to Assessing the Off-Target Effects of 1-Oxo-isochroman-3-carboxylic Acid

For researchers, scientists, and drug development professionals, ensuring the specificity of a therapeutic candidate is paramount. This guide provides an in-depth, technical comparison of methodologies to assess the off-target effects of "1-Oxo-isochroman-3-carboxylic acid," a member of the biologically active isochroman class of compounds.[1][2][3][4][5] We will explore a logical, multi-pronged approach to de-risking this molecule, comparing its hypothetical profile to that of a well-characterized, non-selective alternative.

The isochroman scaffold is a recognized pharmacophore, with derivatives exhibiting a wide array of biological activities, including anti-inflammatory, antimicrobial, anti-tumor, and CNS effects.[1][2] This inherent biological promiscuity underscores the critical need for a thorough off-target assessment. While the specific on-target activity of 1-Oxo-isochroman-3-carboxylic acid is still under investigation, related structures, such as amides of 1-oxo-3-phenyl-isochroman-6-carboxylic acid, have been identified as selective inhibitors of the M3 muscarinic acetylcholine receptor, a key target in respiratory diseases like COPD. For the purpose of this guide, we will proceed with the working hypothesis that 1-Oxo-isochroman-3-carboxylic acid is a novel M3 muscarinic receptor antagonist.

Our comparative analysis will focus on contrasting the hypothetical off-target profile of 1-Oxo-isochroman-3-carboxylic acid with that of Ipratropium , a non-selective muscarinic antagonist used in the management of COPD.[6][7] Ipratropium's well-documented side effects, such as dry mouth, blurred vision, and tachycardia, are direct consequences of its engagement with off-target muscarinic receptor subtypes (M1, M2, M4, M5), making it an excellent benchmark for our assessment.[7][8][9]

Strategic Framework for Off-Target Assessment

A robust off-target profiling strategy should be designed as a self-validating system, moving from broad, unbiased screening to more focused, target-specific validation. The causality behind our experimental choices is to first identify potential off-target interactions in a cellular context and then to confirm and quantify these interactions using direct, in vitro methods.

Caption: On- and off-target effects on muscarinic receptor signaling.

Conclusion and Future Directions

This guide outlines a comprehensive and logical workflow for assessing the off-target effects of "1-Oxo-isochroman-3-carboxylic acid." By employing a combination of broad, unbiased screening methods and focused in vitro validation, researchers can build a detailed and reliable safety profile for this and other novel chemical entities. The hypothetical data presented here illustrates how a more selective compound like 1-Oxo-isochroman-3-carboxylic acid could offer a significant advantage over a non-selective drug like Ipratropium by avoiding known off-target liabilities. The initial finding of a potential interaction with SRC kinase highlights the importance of these screening funnels in identifying unexpected interactions that require further mechanistic and functional characterization. The ultimate goal is to ensure that novel therapeutics are not only effective but also possess a well-understood and acceptable safety profile.

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• Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Available at: [Link]

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A Researcher's Guide to the Reproducible Synthesis and Bioassay of 1-Oxo-isochroman-3-carboxylic acid

An In-Depth Technical and Comparative Guide for Drug Development Professionals

Introduction: The Significance of the Isochromanone Scaffold

The isochromanone core is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide array of biological activities. These activities include antimicrobial, antifungal, anti-inflammatory, and anticancer properties. 1-Oxo-isochroman-3-carboxylic acid, as a functionalized derivative, represents a key building block for the synthesis of more complex molecules, particularly in the realm of enzyme inhibition. Notably, the structural motif of isochromanones has been identified in potent inhibitors of Poly(ADP-ribose) polymerase (PARP), a family of enzymes crucial for DNA repair and a validated target in oncology.[1][2] The ability to reliably synthesize and evaluate compounds like 1-Oxo-isochroman-3-carboxylic acid is therefore paramount for advancing research in these areas.

Synthesis of 1-Oxo-isochroman-3-carboxylic acid: A Comparative Analysis

While a specific, detailed, and peer-reviewed synthesis for 1-Oxo-isochroman-3-carboxylic acid is not extensively documented in readily available literature, a highly reproducible and logical synthetic route can be proposed based on well-established reactions of its parent structures, particularly homophthalic acid.

Proposed Synthetic Route: Condensation of Homophthalic Acid with Formaldehyde

The most plausible and chemically sound method for the synthesis of 1-Oxo-isochroman-3-carboxylic acid is the condensation of homophthalic acid with a formaldehyde equivalent. This reaction is analogous to the well-documented synthesis of 3-substituted isocoumarins from homophthalic acid and various aldehydes or acid chlorides.[3][4]

Reaction Principle: This synthesis proceeds via a condensation reaction followed by intramolecular cyclization (lactonization). The carboxylic acid group at the 2-position of the benzene ring in homophthalic acid is poised to react with the intermediate formed from the reaction of the benzylic methylene group with formaldehyde, leading to the stable six-membered lactone ring of the isochromanone.

Materials:

• Homophthalic acid

• Formaldehyde (37% solution in water)

• Pyridine

• Hydrochloric acid (concentrated and 2M)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve homophthalic acid (1 equivalent) in pyridine (3-5 volumes).

  • Scientist's Note: Pyridine acts as both a basic catalyst and a solvent, facilitating the initial deprotonation of the active methylene group of homophthalic acid.

• Addition of Formaldehyde: To the stirred solution, add formaldehyde solution (1.1 equivalents) dropwise at room temperature.

  • Critical Insight: Slow addition is recommended to control the initial reaction rate and prevent potential polymerization of formaldehyde.

• Reaction: Heat the reaction mixture to 80-90 °C and maintain for 2-4 hours.

  • QC Step: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of acetic acid) to observe the consumption of homophthalic acid.

• Work-up and Acidification: After cooling to room temperature, pour the reaction mixture into ice-cold 2M hydrochloric acid. This will protonate the carboxylate and precipitate the crude product.

  • Causality Explanation: Acidification is crucial to neutralize the pyridine and ensure the product is in its carboxylic acid form, rendering it less soluble in the aqueous phase.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Visualization of the Synthetic Workflow

Caption: Proposed synthesis workflow for 1-Oxo-isochroman-3-carboxylic acid.

Reproducibility Challenges and Alternative Methods

Parameter	Proposed Method	Alternative Method (e.g., from 2-carboxybenzaldehyde)
Starting Materials	Homophthalic acid, formaldehyde	2-carboxybenzaldehyde, malonic acid
Key Transformation	Intramolecular lactonization	Knoevenagel condensation followed by reduction and lactonization
Potential Yield	Moderate to Good	Likely lower due to multi-step nature
Reproducibility	High, one-pot reaction	Moderate, potential for side products in condensation step
Scalability	Good	Moderate
Key Challenge	Precise temperature control	Control of the Knoevenagel condensation to avoid side reactions

Bioassays for 1-Oxo-isochroman-3-carboxylic acid: A Focus on PARP Inhibition

The isochromanone scaffold is a known pharmacophore for PARP inhibitors.[1] PARP enzymes are critical in DNA single-strand break repair, and their inhibition is a clinically validated strategy for treating cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations (a concept known as synthetic lethality).[5]

Representative Bioassay: Colorimetric PARP1 Inhibition Assay

Principle: This assay measures the incorporation of biotinylated ADP-ribose onto histone proteins by PARP1. The biotinylated histones are then detected colorimetrically. An inhibitor will prevent this process, leading to a reduced signal.

Materials:

• Recombinant human PARP1 enzyme

• Histone proteins (coated on a 96-well plate)

• Biotinylated NAD+

• 3-Aminobenzamide (positive control inhibitor)

• Test compound (1-Oxo-isochroman-3-carboxylic acid) dissolved in DMSO

• Streptavidin-HRP (Horse Radish Peroxidase)

• TMB substrate

• Stop solution (e.g., 1M H₂SO₄)

• Assay buffer (e.g., Tris-HCl with MgCl₂, DTT)

• Wash buffer (e.g., PBS with Tween-20)

Step-by-Step Procedure:

• Compound Preparation: Prepare a serial dilution of 1-Oxo-isochroman-3-carboxylic acid and the positive control (3-aminobenzamide) in assay buffer. Include a no-inhibitor control (vehicle, e.g., DMSO in assay buffer).

• Reaction Initiation: To the histone-coated 96-well plate, add the PARP1 enzyme and the various concentrations of the test compound or controls.

• Substrate Addition: Add biotinylated NAD+ to all wells to start the PARP reaction. Incubate at room temperature for 1 hour.

  • Scientist's Note: The concentration of NAD+ should be near its Km for PARP1 to ensure competitive inhibitors can be accurately assessed.

• Washing: Wash the plate multiple times with wash buffer to remove unincorporated biotinylated NAD+.

• Detection: Add Streptavidin-HRP to each well and incubate for 1 hour. The streptavidin will bind to the biotinylated histones.

• Washing: Repeat the washing step to remove unbound Streptavidin-HRP.

• Signal Development: Add TMB substrate to each well. The HRP will catalyze the conversion of TMB to a blue-colored product.

• Stopping the Reaction: Add the stop solution to quench the reaction, which will turn the color to yellow.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the no-inhibitor control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Visualization of the Bioassay Workflow

Caption: Workflow for a colorimetric PARP1 inhibition assay.

Comparative Data and Reproducibility in PARP Bioassays

The reproducibility of PARP inhibitor assays can be influenced by several factors, including the source and activity of the enzyme, the specific assay format (e.g., colorimetric, fluorescent, radiometric), and the purity of the test compounds.

Compound	PARP1 IC₅₀ (nM)	Assay Type	Reference
Olaparib	~1-5	Enzymatic	[6]
Talazoparib	~0.5-2	Enzymatic	[5]
3-Aminobenzamide	~1000-3000	Enzymatic	[6]
1-Oxo-isochroman-3-carboxylic acid	To be determined	Proposed: Colorimetric	N/A

Note: IC₅₀ values can vary between different studies due to variations in assay conditions.

Trustworthiness of the Protocol: The inclusion of a known inhibitor like 3-aminobenzamide as a positive control is essential for validating the assay's performance and ensuring the reliability of the data obtained for the test compound.

Conclusion and Recommendations

1-Oxo-isochroman-3-carboxylic acid is a valuable scaffold for medicinal chemistry, with a high potential for yielding potent enzyme inhibitors, particularly for the PARP family. While a dedicated, published synthesis is lacking, a reproducible protocol can be confidently proposed based on the reaction of homophthalic acid and formaldehyde. For biological evaluation, a standard colorimetric PARP1 inhibition assay provides a robust and reproducible method to determine its inhibitory activity.

Recommendations for Researchers:

• Synthesis: When undertaking the proposed synthesis, careful monitoring by TLC is recommended to optimize reaction time and temperature.

• Bioassay: To ensure data reproducibility, it is crucial to use a highly pure and well-characterized batch of recombinant PARP1 and to always include a standard inhibitor, such as 3-aminobenzamide or Olaparib, for comparison.

• Further Studies: Should 1-Oxo-isochroman-3-carboxylic acid show promising activity, further studies should focus on structure-activity relationship (SAR) by synthesizing derivatives with substitutions on the aromatic ring and by converting the carboxylic acid to various amides and esters.

By following the detailed protocols and considering the comparative data and scientific rationale presented in this guide, researchers can confidently and reproducibly synthesize and evaluate 1-Oxo-isochroman-3-carboxylic acid, paving the way for new discoveries in drug development.

References

• MDPI. (2021). PARP Inhibitors: Clinical Limitations and Recent Attempts to Overcome Them. Available at: [Link]

• National Center for Biotechnology Information. (2022). Inhibitors of PARP: Number crunching and structure gazing. Available at: [Link]

• Organic Chemistry Portal. (2023). Isochromanone synthesis. Available at: [Link]

• PubChem. (n.d.). 1-oxo-1h-isochromene-3-carboxylic acid (C10H6O4). Available at: [Link]

• Taylor & Francis Online. (2007). Synthesis of Some 3‐Substituted Isochromen‐1‐ones. Available at: [Link]

• National Center for Biotechnology Information. (2025). Antitumor activity and structure-activity relationship of poly (ADP-ribose) polymerase (PARP)-based dual inhibitors. Available at: [Link]

• MDPI. (2023). Identification and Characterization of Novel Inhibitors of Human Poly(ADP-Ribose) Polymerase-1. Available at: [Link]

• ResearchGate. (n.d.). Structure-activity relationships in vitro. Available at: [Link]

• National Center for Biotechnology Information. (2025). Antitumor activity and structure–activity relationship of poly (ADP-ribose) polymerase (PARP)-based dual inhibitors. Available at: [Link]

• MDPI. (2025). Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. Available at: [Link]

• Taylor & Francis Online. (n.d.). Synthesis of Some 3‐Substituted Isochromen‐1‐ones. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Oxo-isochroman-3-carboxylic acid

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 1-Oxo-isochroman-3-carboxylic acid. As a compound frequently utilized in synthetic chemistry and drug development, understanding its proper handling from bench to disposal is paramount for ensuring laboratory safety and environmental stewardship. This document moves beyond a simple checklist, offering a causal understanding of the recommended procedures, grounded in authoritative safety data and established laboratory best practices.

Hazard Assessment and Chemical Profile

Based on data for the closely related compound 3-Isochromanone, 1-Oxo-isochroman-3-carboxylic acid is anticipated to cause skin and serious eye irritation.[1][2][3] The carboxylic acid moiety introduces acidic properties, which can contribute to its irritant nature.

Key Hazard Information:

Hazard Category	Classification	Primary Route of Exposure	Potential Health Effects
Skin Corrosion/Irritation	Category 2	Skin Contact	Causes skin irritation.[1][3]
Serious Eye Damage/Irritation	Category 2A	Eye Contact	Causes serious eye irritation.[1][3]
Respiratory Irritation	Category 3	Inhalation	May cause respiratory tract irritation.[3][4]
Acute Oral Toxicity	Not Classified	Ingestion	May cause irritation of the digestive tract.[2]

This data is extrapolated from analogs and the known properties of carboxylic acids. Always treat novel compounds with caution.

Personal Protective Equipment (PPE) Protocol

A robust defense against chemical exposure is non-negotiable. The causality is simple: creating barriers between the researcher and the chemical agent mitigates the risk of accidental contact.

• Eye Protection : Wear chemical safety goggles or a face shield.[1] Standard safety glasses are insufficient. The primary risk is splash-related, and full coverage is essential to prevent serious eye irritation.[1][3]

• Hand Protection : Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[2] Always inspect gloves for tears or punctures before use and practice proper glove removal technique to avoid contaminating your skin.

• Body Protection : A standard laboratory coat should be worn. For larger quantities or situations with a high risk of dust generation, consider additional protective clothing.[2]

• Respiratory Protection : If handling the solid material outside of a fume hood or glove box where dust may be generated, a NIOSH-approved respirator is recommended.[5]

All handling of 1-Oxo-isochroman-3-carboxylic acid, especially weighing and transfer of the solid, should ideally be performed within a certified chemical fume hood to minimize inhalation exposure.[6]

Step-by-Step Disposal Workflow

The proper disposal of 1-Oxo-isochroman-3-carboxylic acid is contingent on its form (solid, dissolved in solvent, or aqueous solution). Each waste stream requires a specific, segregated disposal pathway to ensure safety and regulatory compliance.

Protocol 1: Disposal of Solid 1-Oxo-isochroman-3-carboxylic acid

• Collection : Carefully sweep or scoop the solid waste, avoiding dust generation.[2][5]

• Containerization : Place the solid waste into a clearly labeled, sealable container. The container must be made of a compatible material (e.g., high-density polyethylene - HDPE).[7]

• Labeling : Label the container as "Hazardous Waste." The label must include:

  • The full chemical name: "1-Oxo-isochroman-3-carboxylic acid"

  • The primary hazards (e.g., "Irritant")

  • The date waste was first added to the container.

• Storage : Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[8] This area should be away from incompatible materials, particularly strong bases and oxidizing agents.

Protocol 2: Disposal of 1-Oxo-isochroman-3-carboxylic acid in Organic Solvent

• Segregation : This waste stream must be segregated as "Non-halogenated Organic Waste" (assuming it is dissolved in a non-halogenated solvent like THF, ethyl acetate, etc.). Do not mix with halogenated solvent waste.

• Containerization : Pour the solution into a designated, properly vented, and compatible solvent waste container.[6]

• Labeling : Ensure the waste container is clearly labeled with all components, including the solvent and "1-Oxo-isochroman-3-carboxylic acid," along with their approximate concentrations.

• Storage : Keep the container tightly sealed when not in use and store it in your laboratory's SAA.[7][8]

Protocol 3: Disposal of Aqueous Solutions of 1-Oxo-isochroman-3-carboxylic acid

Due to its acidic nature, direct drain disposal is not recommended without neutralization. The goal is to adjust the pH to a neutral range (typically 5.5-10.5) before collection as aqueous waste.[9]

• Neutralization :

  • Work in a fume hood and wear appropriate PPE.

  • Slowly add a dilute basic solution (e.g., 1M sodium bicarbonate or sodium hydroxide) to the aqueous waste while stirring. The use of sodium bicarbonate is often preferred as it is a weaker base and the resulting effervescence provides a visual cue to the reaction progress.

  • Monitor the pH of the solution using pH paper or a calibrated pH meter.

  • Continue adding the base dropwise until the pH is within the neutral range (6-8 is a safe target).

• Collection : Once neutralized, pour the solution into a container designated for "Aqueous Hazardous Waste."

• Labeling : Label the container with all chemical contents, including the resulting salt (e.g., "Sodium salt of 1-Oxo-isochroman-3-carboxylic acid") and indicate that it has been neutralized.

• Storage : Store the sealed container in the SAA.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 1-Oxo-isochroman-3-carboxylic acid waste streams.

Caption: Decision workflow for segregating and disposing of 1-Oxo-isochroman-3-carboxylic acid.

Spill Management Protocol

Accidents happen, but a prepared response minimizes risk.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Secure the Area : Restrict access to the spill area.

• Don PPE : Wear the full PPE as described in Section 2.

• Containment and Cleanup :

  • For Solid Spills : Do not dry sweep with a brush, as this can generate dust. Gently cover the spill with an absorbent material (e.g., vermiculite or sand) and then carefully scoop the mixture into a labeled hazardous waste container.[2]

  • For Liquid Spills : Cover the spill with an inert absorbent material. Once absorbed, scoop the material into a hazardous waste container.

• Decontamination : Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

• Disposal : Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste.

References

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• making carboxylic acids. Chemguide. [Link]

• Chemical Waste Disposal Guidelines. Emory University Department of Chemistry. [Link]

• Preparation of Carboxylic Acids. Chemistry Steps. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Laboratory chemical waste disposal guidelines. University of Otago. [Link]

• Removing Carboxylic Acids From Aqueous Wastes. P2 InfoHouse. [Link]

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Navigating the Uncharted: A Safety and Handling Guide for 1-Oxo-isochroman-3-carboxylic Acid

For the pioneering researchers and scientists in drug development, the introduction of a novel compound like 1-Oxo-isochroman-3-carboxylic acid (CAS No. 5762-27-6) into the laboratory workflow is a moment of both opportunity and critical responsibility.[1] While comprehensive safety data for this specific molecule is not yet widely available, a proactive and informed approach to handling is paramount. This guide synthesizes field-proven safety protocols and draws upon data from structurally analogous compounds to provide a robust framework for the safe utilization of 1-Oxo-isochroman-3-carboxylic acid in your research endeavors. Our commitment is to empower you with the knowledge to manage the entire lifecycle of this compound in your lab, from initial handling to final disposal, ensuring both your safety and the integrity of your work.

Understanding the Potential Risks: A Data-Driven Inference

In the absence of a specific Safety Data Sheet (SDS) for 1-Oxo-isochroman-3-carboxylic acid, we turn to the established safety profiles of structurally related compounds to anticipate its potential hazards. This proactive approach, rooted in the principles of chemical safety, allows us to establish a high standard of protection.

Inferred Hazard Profile:

Potential Hazard	Rationale based on Analogous Compounds
Acute Toxicity (Oral)	Coumarin-3-carboxylic acid is classified as toxic if swallowed.[2] Given the structural similarities, it is prudent to handle 1-Oxo-isochroman-3-carboxylic acid with precautions to prevent ingestion.
Skin Irritation	Compounds such as 3-Isochromanone and Isoquinoline-3-carboxylic acid hydrate are known to cause skin irritation.[3][4][5] Therefore, direct skin contact should be avoided.
Serious Eye Irritation	3-Isochromanone and Isoquinoline-3-carboxylic acid hydrate are also documented to cause serious eye irritation.[3][4][5] This necessitates stringent eye protection measures.
Respiratory Tract Irritation	Several related carboxylic acids and chromene derivatives may cause respiratory tract irritation upon inhalation of dust or aerosols.[6][7]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to mitigate the inferred risks. The following table outlines the recommended PPE, with the understanding that a site-specific risk assessment should always be conducted before commencing work.

Body Part	Recommended PPE	Rationale and Best Practices
Eyes/Face	Chemical safety goggles with side-shields or a face shield	Provides a barrier against splashes and airborne particles, crucial for preventing serious eye irritation.[6][8]
Hands	Nitrile or neoprene gloves	Chemical-resistant gloves are the first line of defense against skin contact.[2] Gloves should be inspected before use and disposed of properly after handling the compound.[2]
Body	Laboratory coat	A standard lab coat protects against minor spills and contamination of personal clothing.[6]
Respiratory	NIOSH-approved respirator (e.g., N95 or higher)	Recommended when handling the solid compound outside of a certified chemical fume hood or if dust generation is likely.[2][6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1-Oxo-isochroman-3-carboxylic acid at every stage is critical for maintaining a safe laboratory environment.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[6][8] The container should be kept tightly closed.[6][8]

Handling and Experimental Workflows

All handling of 1-Oxo-isochroman-3-carboxylic acid should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[6][8]

Step-by-Step Handling Protocol:

• Preparation: Don all required PPE as outlined in the table above.

• Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to control dust.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions: Conduct all reactions within a fume hood.

• Post-Handling: Thoroughly wash hands and any exposed skin after handling.[3][5]

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[6][7] Seek immediate medical attention.[6][7]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[6][7] Seek medical attention if irritation persists.[7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6][7]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them one to two glasses of water to drink.[2] Immediately call a poison control center or seek medical attention.[2]

• Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[6] For larger spills, evacuate the area and follow your institution's hazardous material spill response procedures.

Disposal Plan

All waste containing 1-Oxo-isochroman-3-carboxylic acid, including empty containers, contaminated PPE, and experimental residues, should be treated as hazardous waste.

Disposal Protocol:

• Segregation: Collect all waste in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: Clearly label the waste container with the chemical name and associated hazards.

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[2]

Visualizing Safety Workflows

To further clarify the safety procedures, the following diagrams illustrate the decision-making process for PPE selection and the overall safe handling workflow.

Caption: Safe Handling and Disposal Workflow

By adhering to these guidelines, researchers can confidently and safely work with 1-Oxo-isochroman-3-carboxylic acid, fostering a culture of safety and scientific excellence within the laboratory.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet: 7-(Diethylamino)-2-oxo-2H-chromene-3-carboxylic acid. [Link]

• Organic Syntheses. (2014, September). Working with Hazardous Chemicals. [Link]

• MDPI. (n.d.). Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet: 3-Isochromanone. [Link]

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